1,4,7-phenazinetriamine(9ci)

• CAS: 18868-63-8

Core Science & Biosynthesis

Structural Elucidation and Analytical Profiling of 1,4,7-Phenazinetriamine (9CI): A Technical Whitepaper

Executive Summary

As a Senior Application Scientist, I frequently encounter compounds that bridge the gap between toxicological biomarkers and high-value synthetic intermediates. 1,4,7-Phenazinetriamine (9CI) is a prime example of such a molecule. Originally identified as a complex biological degradation product of the azo food dye Brown FK, this compound has evolved into a highly sought-after building block in modern material science and medicinal chemistry[1][2].

This whitepaper provides an in-depth technical analysis of the chemical structure, molecular weight, metabolic formation pathways, and the rigorous analytical protocols required to isolate and characterize 1,4,7-phenazinetriamine. By understanding the causality behind its reactivity, researchers can better leverage this compound in organic electronics, pigment manufacturing, and active pharmaceutical ingredient (API) development[2].

Physicochemical Profiling & Structural Architecture

1,4,7-Phenazinetriamine (CAS: 18868-63-8) belongs to the phenazine class of heterocyclic aromatic molecules[3]. Its core architecture consists of a tricyclic phenazine ring (two benzene rings fused to a central pyrazine ring) functionalized with three primary amine (-NH2) groups at the 1, 4, and 7 positions.

The presence of these electron-donating amine groups significantly alters the electron-deficient nature of the parent phenazine ring, lowering the oxidation potential and making the molecule highly interactive in charge-transfer applications (such as organic electronics)[2].

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound:

Parameter	Quantitative Value / Description
IUPAC / Chemical Name	1,4,7-Phenazinetriamine (9CI)
CAS Registry Number	18868-63-8
Molecular Formula	C12H11N5
Molecular Weight	225.25 g/mol
Exact Mass	225.1014 Da
Core Architecture	Tricyclic phenazine ring with three primary amines
Physical State	Brown, water-insoluble solid/pigment

Mechanisms of Formation: Biological Degradation vs. Synthetic Pathways

Understanding the origin of 1,4,7-phenazinetriamine requires analyzing its biological formation. It is famously documented as a metabolic artifact of 1, a complex mixture of azo dyes[1].

The Causality of Formation: When Brown FK is ingested, it encounters the anaerobic environment of the ileum and caecum. Intestinal microflora (such as Streptococcus faecalis) express powerful azo-reductase enzymes that cleave the azo linkages of the dye[4]. This reductive fission yields 1,2,4-triaminobenzene , a highly electron-rich and unstable intermediate[1].

Because 1,2,4-triaminobenzene is exceptionally susceptible to oxidation, exposure to air (or enzymatic oxidation via mitochondrial suspensions) triggers a spontaneous reaction[1][5]. The intermediate oxidizes into a transient "blue material" (an indamine intermediate), which rapidly condenses into the highly stable, brown, water-insoluble pigment: 1,4,7-phenazinetriamine [1].

Metabolic degradation of Brown FK into 1,4,7-phenazinetriamine via azo-reduction and oxidation.

Analytical Characterization Protocol (LC-ESI-MS)

Isolating and verifying a molecular weight of 225.25 g/mol for 1,4,7-phenazinetriamine from complex matrices requires a rigorous, self-validating analytical workflow. Because its precursors are highly reactive, improper sample handling will artificially generate the phenazine, leading to false-positive toxicological data.

Step-by-Step Methodology & Causality

• Inert Sample Preparation: Homogenize the biological or synthetic matrix in deoxygenated methanol strictly under a Nitrogen ( N2​ ) or Argon atmosphere.

  • Causality: Oxygen must be excluded to prevent the auto-oxidation of any unreacted 1,2,4-triaminobenzene into the phenazine artifact during the extraction phase.

• Internal Standard Spiking: Prior to extraction, spike the matrix with an isotopically labeled internal standard (e.g., 13C -labeled phenazine).

• Centrifugation & Filtration: Centrifuge at 10,000 x g for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove insoluble proteins and cellular debris.

• Chromatographic Separation (HPLC): Inject the sample onto a C18 reverse-phase column. Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

  • Causality: The addition of 0.1% formic acid ensures the three primary amine groups remain fully protonated. This prevents peak tailing on the silica column and exponentially increases ionization efficiency in the mass spectrometer.

• Mass Spectrometry (ESI-MS): Operate in positive electrospray ionization mode. Target the exact mass-to-charge ratio ( m/z ) of 226.11 [M+H]+ .

The Self-Validating System

A protocol is only as reliable as its internal controls. This workflow is designed as a self-validating loop:

• The Procedural Blank: A blank matrix is processed alongside the samples. If 1,4,7-phenazinetriamine is detected in the blank, it immediately flags a breach in the inert nitrogen atmosphere, invalidating the batch.

• Recovery Metrics: The internal standard must show a recovery rate of >95%. This guarantees that any absence of the target analyte is due to true biological/synthetic absence, not matrix suppression or extraction failure.

LC-MS/MS analytical workflow for the isolation and validation of 1,4,7-phenazinetriamine.

Applications in Advanced Materials & Pharmacology

Beyond its historical context in food dye toxicology, 1,4,7-phenazinetriamine(9CI) is now a critical building block in advanced chemical synthesis[2][3]:

• Material Science: The compound is utilized in the research and development of organic electronic materials and functional polymers. Its rigid, planar, conjugated tricyclic core allows for efficient π−π stacking, making it an excellent candidate for hole-transport materials in OLEDs and organic photovoltaics[2].

• Pharmaceutical Research: Phenazine derivatives are heavily investigated in medicinal chemistry. The triamine functionalization provides three distinct synthetic handles for combinatorial chemistry, allowing drug developers to synthesize novel active pharmaceutical ingredients (APIs) with targeted antibacterial or antiparasitic properties[2].

References

• ChemicalCell (2026).1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. ChemicalRoot.
• INCHEM.600. Brown FK (WHO Food Additives Series 20). International Programme on Chemical Safety.
• INCHEM.435. Brown FK (WHO Food Additives Series 12). International Programme on Chemical Safety.
• ResearchGate.The Absorption, Metabolism and Excretion of the Sulphonated Azo Dye, Acid Yellow, by Rats.

Sources

• 1. 600. Brown FK (WHO Food Additives Series 20) [inchem.org]
• 2. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 3. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 4. researchgate.net [researchgate.net]
• 5. 435. Brown FK (WHO Food Additives Series 12) [inchem.org]

Comprehensive Technical Guide on the Physical, Chemical, and Biological Properties of 1,4,7-Phenazinetriamine (9CI)

Executive Summary

1,4,7-Phenazinetriamine (9CI) is a highly specialized heterocyclic aromatic compound characterized by its robust phenazine core and triamine substitution. In the realm of industrial chemistry, it serves as a critical building block for synthesizing complex dyes, organic electronic materials, and active pharmaceutical ingredients (APIs)[1]. However, its significance extends deeply into biological and toxicological sciences, where it is recognized as the terminal, water-insoluble oxidative metabolite of the azo dye Brown FK[2].

This whitepaper synthesizes the physicochemical profile, mechanistic pathways, and self-validating experimental protocols required to effectively synthesize, isolate, and characterize 1,4,7-phenazinetriamine in both industrial and biological matrices.

Chemical Identity and Physicochemical Profile

Understanding the baseline physical and chemical properties of 1,4,7-phenazinetriamine is crucial for predicting its behavior in organic synthesis and biological assays. The high nitrogen content and extended conjugation of the phenazine ring dictate its low aqueous solubility and unique redox capabilities.

Table 1: Physicochemical Properties of 1,4,7-Phenazinetriamine (9CI)

Property	Value / Description
Chemical Name	1,4,7-Phenazinetriamine (9CI)
CAS Registry Number	18868-63-8
Molecular Formula	C12H11N5
Molecular Weight	225.25 g/mol
Appearance	Brown, water-insoluble solid precipitate
Synonyms	1,4,7-Triaminophenazine; Phenazine-1,4,7-triamine
Redox State	Reversibly reducible to the 5,10-dihydro derivative
Primary Applications	Organic synthesis intermediate, dye manufacturing, API building block[1]

Mechanistic Pathways: Formation and Redox Chemistry

The formation of 1,4,7-phenazinetriamine is a masterclass in the reactivity of electron-rich aromatic systems. It is rarely synthesized de novo in biological systems; rather, it is the product of a multi-step degradation pathway beginning with complex azo dyes[2].

The Causality of Auto-Oxidation

When the food dye Brown FK is ingested, it undergoes azo-reductive fission catalyzed by intestinal microflora (e.g., Streptococcus faecalis)[3]. This enzymatic cleavage yields 1,2,4-triaminobenzene. Because the three amino groups strongly donate electron density into the benzene ring via resonance, the Highest Occupied Molecular Orbital (HOMO) energy level is significantly raised. This makes 1,2,4-triaminobenzene highly unstable in the presence of molecular oxygen.

Upon exposure to air, it undergoes rapid, spontaneous single-electron transfer (SET) auto-oxidation. The monomers oxidatively couple to form an indamine intermediate, which subsequently cyclizes to form the highly conjugated, thermodynamically stable phenazine core of 1,4,7-phenazinetriamine[4].

Metabolic degradation of Brown FK and redox cycling of 1,4,7-phenazinetriamine.

Biological Significance and Toxicological Differentiation

In toxicological evaluations, 1,4,7-phenazinetriamine frequently precipitates as a brown pigment within macrophages and cardiac tissues[4]. Historically, researchers misidentified this precipitate as lipofuscin (a common "wear-and-tear" aging pigment).

As an application scientist, establishing a definitive diagnostic differentiation is paramount. The causality behind the differentiation lies in the structural chemistry:

• Fluorescence: Lipofuscin is highly fluorescent under UV light. 1,4,7-Phenazinetriamine is completely non-fluorescent[4].

• Oxidative Bleaching: Potassium permanganate permanently bleaches lipofuscin by destroying its lipid-protein complexes. 1,4,7-Phenazinetriamine resists permanganate oxidation.

• Reductive Bleaching: Sodium dithionite provides the exact reducing equivalents required to break the extended conjugation of the phenazine ring, reducing it to a 5,10-dihydro state. This turns the brown pigment colorless. Upon re-exposure to air, the dihydro derivative spontaneously re-oxidizes, and the brown color returns[5]. Lipofuscin, once bleached, cannot regenerate its color.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . The observable physical changes directly correlate with the underlying chemical mechanisms.

Protocol 1: In Vitro Synthesis via Auto-Oxidation

This protocol mimics the biological formation of the compound while maintaining strict control over the oxidative trigger.

• Precursor Preparation: Dissolve 50 mg of 1,2,4-triaminobenzene in 10 mL of 0.1 M Phosphate Buffer (pH 7.4). Crucial Step: This must be done under strict anaerobic conditions (continuous nitrogen purge) to prevent premature, uncontrolled oxidation.

• Aerobic Incubation: Terminate the nitrogen purge and introduce ambient air (or sparge with pure oxygen) into the reaction vessel at 25°C. Causality: Oxygen acts as the terminal electron acceptor, driving the oxidative coupling of the triaminobenzene monomers.

• Pigment Isolation: Monitor the solution for 30–60 minutes. The transition from a clear solution to a deep brown suspension indicates the cyclization and precipitation of the water-insoluble 1,4,7-phenazinetriamine.

• Centrifugation: Centrifuge the suspension at 10,000 x g for 15 minutes. Decant the supernatant and wash the brown pellet thrice with deionized water to remove any unreacted hydrophilic precursors.

Protocol 2: Redox Validation Assay

This self-validating assay confirms the presence of the intact phenazine core.

• Suspension: Resuspend the isolated 1,4,7-phenazinetriamine pellet in 5 mL of deionized water.

• Reduction Phase: Add 100 mM Sodium Dithionite (Na2S2O4) dropwise while vortexing. Observation: The suspension will rapidly bleach from brown to colorless. Causality: The dithionite reduces the conjugated phenazine ring to the 5,10-dihydro derivative, eliminating the chromophore[5].

• Re-oxidation Phase (Validation): Agitate the colorless solution in an open vessel exposed to ambient air for 30 minutes. The solution will spontaneously revert to its original brown color, unequivocally confirming the reversible redox-active phenazine structure and ruling out irreversible degradative bleaching.

In vitro synthesis and validation workflow for 1,4,7-phenazinetriamine.

Applications in Advanced Materials and Drug Development

Beyond its role as a toxicological biomarker, 1,4,7-phenazinetriamine is highly valued in industrial applications[1]:

• Organic Electronics: The highly conjugated, electron-deficient nature of the phenazine core (once oxidized) makes it an excellent candidate for electron-transport layers in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs).

• Pharmaceutical Research: The triamine functionalization provides three distinct nucleophilic sites for further derivatization, making it a versatile building block for synthesizing novel heterocyclic Active Pharmaceutical Ingredients (APIs), particularly those targeting DNA intercalation or redox-enzyme inhibition.

• Dye Manufacturing: It serves as a precursor for specialized industrial dyes where robust UV resistance and deep pigmentation are required.

References

• Title: 1,4,7-Phenazinetriamine(9Ci)
• Title: Brown FK (WHO Food Additives Series 20)
• Title: Brown FK (WHO Food Additives Series 12)
• Source: researchgate.

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• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. 600. Brown FK (WHO Food Additives Series 20) [inchem.org]
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• 4. 435. Brown FK (WHO Food Additives Series 12) [inchem.org]
• 5. 600. Brown FK (WHO Food Additives Series 20) [inchem.org]

Historical Discovery and Synthesis Pathways of 1,4,7-Phenazinetriamine: A Technical Guide

Abstract

1,4,7-Phenazinetriamine (CAS 18868-63-8) is a complex, nitrogen-containing heterocyclic redox agent belonging to the phenazine family[1]. Unlike many naturally occurring phenazines derived from the shikimic acid pathway in bacteria[2], 1,4,7-phenazinetriamine was historically identified as a post-metabolic degradation product of synthetic azo dyes, specifically the food coloring agent Brown FK[3]. This whitepaper explores the historical discovery, mechanistic origins, and synthesis pathways of 1,4,7-phenazinetriamine, providing self-validating experimental protocols for its isolation and chemical synthesis.

Historical Discovery & Mechanistic Origins

The discovery of 1,4,7-phenazinetriamine is inextricably linked to mid-20th-century food safety toxicology. During the 1960s, the azo dye mixture known as was widely used in the food industry[3]. However, toxicological evaluations revealed that oral administration of Brown FK to rats induced severe myotoxicity, characterized by the deposition of a brown, lipofuscin-like, water-insoluble pigment in cardiac and skeletal muscles[4].

In 1967, researchers H. Fore and R. Walker published seminal work elucidating the degradative fate of Brown FK in vivo and in vitro[5]. They discovered that the "azo-benzene" component of the dye undergoes enzymatic azo-reductive fission catalyzed by intestinal microflora (such as Streptococcus faecalis)[5]. This anaerobic reduction yields sulfanilic acid and a highly unstable intermediate: 1,2,4-triaminobenzene [3].

Fore and Walker demonstrated that upon exposure to oxygen, 1,2,4-triaminobenzene rapidly undergoes spontaneous aerial oxidation to form a transient blue indamine intermediate, which subsequently condenses into a brown, water-insoluble phenazine-like material designated as "Metabolite P1"[3]. Through rigorous chromatographic and spectroscopic analysis, P1 was definitively identified as 1,4,7-triaminophenazine (1,4,7-phenazinetriamine)[5].

Physicochemical & Toxicological Profile

The structural and biological properties of 1,4,7-phenazinetriamine dictate its behavior in both synthetic and biological systems. The table below summarizes its core quantitative and qualitative data.

Property / Parameter	Value / Description
IUPAC Name	1,4,7-phenazinetriamine
CAS Registry Number	18868-63-8[1]
Molecular Formula	C12H11N5[1]
Molar Mass	225.25 g/mol
Appearance	Deep brown, water-insoluble crystalline solid[4]
Biological Precursor	1,2,4-triaminobenzene (via azo-reduction)[3]
Primary Toxicity Mechanism	Intracellular deposition as an insoluble oxidation product, leading to myofibrillar loss and myotoxicity[4]
Redox Behavior	Reversibly reduced by sodium dithionite to a colorless 5,10-dihydro derivative; reoxidizes upon air exposure[4]

Mechanistic Pathways of Synthesis

The formation of 1,4,7-phenazinetriamine represents a fascinating intersection of enzymology and spontaneous organic chemistry. The pathway is a two-phase process: an initial biological reduction followed by a purely chemical oxidative condensation.

• Enzymatic Azo-Reduction: Azoreductases (oxygen-sensitive flavoproteins) in the gut microbiome cleave the -N=N- linkage of the parent azo dye under anaerobic conditions, yielding 1,2,4-triaminobenzene[5].

• Oxidative Condensation: The electron-rich triaminobenzene ring is highly susceptible to autoxidation. Atmospheric oxygen drives the formation of a quinonoid (indamine) intermediate. Two molecules of this intermediate undergo a thermodynamically driven condensation reaction, eliminating ammonia/water to form the highly conjugated, tricyclic phenazine scaffold[3].

Metabolic degradation pathway of Brown FK leading to the synthesis of 1,4,7-phenazinetriamine.

Experimental Workflows & Protocols

To study 1,4,7-phenazinetriamine, researchers rely on two primary methodologies: biomimetic chemical synthesis and in vitro enzymatic generation. The following self-validating protocols explain the causality behind each experimental choice to ensure reproducibility and scientific integrity.

Protocol A: Biomimetic Chemical Synthesis

Objective: To synthesize 1,4,7-phenazinetriamine via the oxidative condensation of 1,2,4-triaminobenzene, mimicking the in vivo post-metabolic pathway[3].

Phase 1: Substrate Preparation

• Dissolve 10 mM of 1,2,4-triaminobenzene dihydrochloride in a 0.1 M phosphate buffer adjusted to pH 7.4.

  • Causality: The neutral pH mimics the physiological environment of the lower intestine and maintains the amino groups in a partially deprotonated state, which is essential for initiating nucleophilic attack during the subsequent condensation phase.

Phase 2: Oxidative Condensation 2. Introduce a continuous stream of atmospheric air (or mild oxygen gas) into the reaction vessel, maintaining the temperature at 37°C for 6–8 hours.

• Causality: 1,2,4-triaminobenzene is highly electron-rich. Aeration drives spontaneous autoxidation, first yielding the transient, blue indamine intermediate[3].

Phase 3: Isolation and Purification 3. Monitor the reaction as the solution transitions from blue to a deep, turbid brown, indicating trimerization/condensation into the phenazine system. 4. Centrifuge the mixture at 5000 × g for 15 minutes to pellet the water-insoluble 1,4,7-phenazinetriamine. 5. Wash the crude brown pellet sequentially with cold distilled water and dilute ethanol.

• Causality: 1,4,7-phenazinetriamine is highly water-insoluble and only sparingly soluble in alcohols[2]. This differential solubility allows for the removal of polar unreacted amines and byproducts without dissolving the target phenazine.

• Lyophilize the purified pellet to obtain the final powder for mass spectrometry and NMR validation.

Step-by-step experimental workflow for the biomimetic chemical synthesis of 1,4,7-phenazinetriamine.

Protocol B: In Vitro Enzymatic Generation via Azo-Reductive Fission

Objective: To isolate 1,4,7-phenazinetriamine directly from the degradation of Brown FK using intestinal microflora[5].

• Anaerobic Cleavage: Prepare a suspension of Streptococcus faecalis (or homogenized rat caecal extract) in a deoxygenated culture medium. Introduce the Brown FK azo-benzene component and incubate at 37°C strictly under anaerobic conditions (N₂/CO₂ atmosphere) for 4–6 hours.

  • Causality: Azoreductases are highly oxygen-sensitive. Strict anaerobiosis prevents the inhibition of enzymatic azo-bond cleavage, ensuring maximum yield of the precursor amine[5].

• Aerobic Oxidation: Terminate the enzymatic reaction by shifting the environment to aerobic conditions (open to air) and incubate for an additional 12 hours.

  • Causality: The introduction of oxygen triggers the non-enzymatic, spontaneous oxidation of the newly formed 1,2,4-triaminobenzene into 1,4,7-phenazinetriamine[3].

• Extraction: Extract the resulting brown precipitate using a dichloromethane/ethyl acetate solvent system and purify via silica gel chromatography.

References

• 600. Brown FK (WHO Food Additives Series 20) . INCHEM - International Programme on Chemical Safety. Available at:[Link]

• 435. Brown FK (WHO Food Additives Series 12) . INCHEM - International Programme on Chemical Safety. Available at:[Link]

• Fore, H., & Walker, R. (1967). Studies on Brown FK. II. Degradative changes undergone in vitro and in vivo . Food and Cosmetics Toxicology, 5, 459-473. Available at:[Link]

• Phenazine - Biosynthesis and Synthesis . Wikipedia, The Free Encyclopedia. Available at:[Link]

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• 4. 435. Brown FK (WHO Food Additives Series 12) [inchem.org]
• 5. researchgate.net [researchgate.net]

1,4,7-Phenazinetriamine (9CI): Electron Transport Mechanisms and Redox Profiling

Target Audience: Researchers, Analytical Chemists, and Drug/Material Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

1,4,7-Phenazinetriamine (CAS: 18868-63-8), also known as 1,4,7-triaminophenazine, is a specialized nitrogen-containing heterocyclic aromatic compound. Originally identified as an insoluble oxidation product of azo-dye metabolites (such as 1,2,4-triaminobenzene), it has evolved into a critical building block in advanced organic synthesis, dye manufacturing, and organic electronics 1. Beyond its structural utility, its core phenazine ring endows it with highly reversible redox properties, making it a potent electron shuttle in both biological respiration models and artificial electrochemical systems.

This guide provides an in-depth analysis of the electron transport mechanics of 1,4,7-phenazinetriamine, the causality behind its substituent-driven redox shifts, and self-validating experimental protocols for profiling its electrochemical behavior.

Core Mechanistic Principles: Proton-Coupled Electron Transfer (PCET)

The defining characteristic of phenazine derivatives is their ability to act as mobile electron carriers via a reversible two-electron, two-proton (2e⁻/2H⁺) reduction.

When 1,4,7-phenazinetriamine acts as an electron acceptor, the oxidized (colored) phenazine ring is reduced to its 5,10-dihydro derivative (colorless). This process is highly dependent on Proton-Coupled Electron Transfer (PCET). Because the transfer of electrons is thermodynamically coupled to the transfer of protons, the formal reduction potential ( E0′ ) is strictly pH-dependent, shifting by approximately -59 mV per pH unit (following the Nernst equation) 2.

The Causality of Substituent Effects

Why utilize 1,4,7-phenazinetriamine over the parent phenazine molecule? The answer lies in molecular orbital tuning. The three amino (-NH₂) groups are strong electron-donating groups (EDGs) .

• Mechanistic Impact: EDGs increase the electron density of the aromatic pi-system. This makes the molecule more difficult to reduce (shifting the reduction potential to more negative values) but makes the resulting 5,10-dihydro state a significantly stronger electron donor.

• Application Causality: By shifting the redox potential negatively, 1,4,7-phenazinetriamine is thermodynamically optimized to donate electrons to higher-energy terminal acceptors, a principle heavily exploited in designing anolytes for Aqueous Organic Redox Flow Batteries (AORFBs) 3.

Fig 1: Reversible 2-electron, 2-proton redox cycling of 1,4,7-phenazinetriamine.

Biological & Artificial Electron Shuttling

In biological contexts, 1,4,7-phenazinetriamine is historically noted as an auto-oxidizing metabolite. For instance, in mitochondrial suspensions, the precursor 1,2,4-triaminobenzene is rapidly oxidized to 1,4,7-triaminophenazine. The phenazine ring can then be reduced by cellular reductants (like sodium dithionite in vitro) to the colorless 5,10-dihydro form, which subsequently undergoes auto-oxidation upon exposure to air, generating reactive oxygen species (ROS) 4.

In engineered systems, manipulating the molecular structure of phenazine-type redox mediators allows researchers to control extracellular electron transfer (EET) routes. The specific placement of the three amino groups dictates the proximity effect of water molecules on proton transfer, thereby optimizing the energy conversion efficiency when interfacing with poised-potential electrodes 5.

Quantitative Data: Phenazine Derivative Comparison

To contextualize 1,4,7-phenazinetriamine, Table 1 compares its properties against other standard phenazine mediators used in the field.

Compound	Substituent Type	Electronic Effect	Primary Application	Redox State
1,4,7-Phenazinetriamine	-NH₂ (x3)	Strong Electron-Donating	Organic Synthesis, Redox Shuttles	Reversible 2e⁻/2H⁺
Pyocyanin	-CH₃, -OH	Mixed Alkyl/Hydroxyl	Microbial Virulence, Biosensors	Reversible 2e⁻/2H⁺
Phenazine-1-carboxylic acid	-COOH	Electron-Withdrawing	Extracellular Electron Transfer	Reversible 2e⁻/2H⁺
5,10-Dimethylphenazine	-CH₃ (N-alkyl)	Alkyl (Blocks H⁺ transfer)	Non-aqueous Redox Flow Batteries	Multi-redox (e⁻ only)

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the success and accuracy of the experiment are proven by the internal data generated (e.g., linear regression of kinetic data), rather than relying solely on end-point observation.

Protocol 1: Electrochemical Profiling via Cyclic Voltammetry (CV)

Purpose: To determine the formal reduction potential and validate whether the electron transfer of 1,4,7-phenazinetriamine is diffusion-controlled or surface-adsorbed. Causality: We utilize a pH 7.4 Phosphate Buffer (PBS) because phenazine redox potentials shift with pH. Standardizing to physiological pH allows direct comparison with biological electron transport chains.

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a 0.1 M PBS solution at exactly pH 7.4.

• Analyte Addition: Dissolve 1,4,7-phenazinetriamine to a final concentration of 1 mM. Note: Due to low aqueous solubility, a co-solvent (e.g., 5% DMSO) may be required. The causality of the co-solvent is to prevent molecular aggregation, which would artificially dampen the electrochemical signal.

• Deoxygenation: Purge the solution with high-purity N₂ gas for 15 minutes. Self-Validation: Oxygen is electroactive and will produce a massive reduction peak around -0.4V. A flat baseline in this region validates successful deoxygenation.

• Electrode Setup: Use a Glassy Carbon Electrode (GCE) as the working electrode, Ag/AgCl as the reference, and a Platinum wire as the counter electrode.

• Scan Execution: Run cyclic voltammograms at varying scan rates ( ν ): 10, 20, 50, 100, 200, and 500 mV/s.

• Self-Validating Analysis (Randles-Sevcik): Plot the cathodic peak current ( Ip​ ) against the square root of the scan rate ( ν1/2 ).

  • If the plot is strictly linear: The system is validated as diffusion-controlled (acting as a mobile shuttle).

  • If Ip​ scales linearly with ν (not the square root): The molecule is adsorbed to the electrode surface.

Fig 2: Step-by-step electrochemical validation workflow for phenazine redox profiling.

Protocol 2: Biological Auto-Oxidation Assay

Purpose: To observe the biological reduction and subsequent auto-oxidation of the phenazine ring. Causality: Sodium dithionite is used as the reductant because its redox potential is sufficiently negative to force the complete 2e⁻/2H⁺ reduction of the phenazine ring, mimicking the action of potent cellular reductases.

Step-by-Step Methodology:

• Suspend 1,4,7-phenazinetriamine (50 µM) in an anaerobic cuvette containing 0.1 M Tris-HCl buffer (pH 7.0).

• Record the baseline UV-Vis absorbance spectrum. The oxidized form will exhibit distinct absorption peaks in the visible region (brown/orange coloration).

• Titrate strictly anaerobic sodium dithionite until the visible absorption peaks completely disappear. Self-Validation: The loss of color confirms the generation of the 5,10-dihydro derivative.

• Introduce ambient air (O₂) into the cuvette and monitor the absorbance at the original peak wavelength over time. The recovery of the peak validates the auto-oxidation capacity of the molecule, confirming its viability as an electron shuttle to oxygen.

References

• ChemicalRoot. "1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8.
• INCHEM. "Brown FK (WHO Food Additives Series 20).
• ACS Chemical Reviews. "Phenazine Natural Products: Biosynthesis, Synthetic Analogues, and Biological Activity." American Chemical Society.
• ResearchGate.
• AIP Publishing.

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• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermodynamic Stability of 1,4,7-Phenazinetriamine at Room Temperature

Abstract

Introduction: The Significance of Stability for 1,4,7-Phenazinetriamine

1,4,7-Phenazinetriamine is a heterocyclic aromatic amine belonging to the phenazine class of compounds.[1][2] Its structure, rich in nitrogen functional groups, makes it a valuable precursor in the synthesis of complex organic molecules.[1] It serves as a critical building block in various fields, including:

• Dye and Pigment Manufacturing: For the creation of specialized colorants.[1]

• Pharmaceutical Research: As a scaffold in the development of novel active pharmaceutical ingredients (APIs).[1][3]

• Material Science: In the research and development of organic electronic materials and functional polymers.[1]

Given its role as a synthetic intermediate, the stability of 1,4,7-Phenazinetriamine under typical storage and handling conditions (room temperature) is of paramount importance.[1] Degradation of this starting material can lead to impurities in the final product, impacting its purity, efficacy, and safety. Therefore, a thorough understanding of its thermodynamic stability is a prerequisite for its effective utilization in research and manufacturing.

Thermodynamic stability refers to the state of a system at its lowest energy level under a given set of conditions.[4][5] A compound that is thermodynamically stable at room temperature will not spontaneously decompose or rearrange. However, phenazine derivatives can be susceptible to degradation pathways, making a comprehensive stability assessment essential.[6][7]

Theoretical Framework: Understanding Thermodynamic Stability

The thermodynamic stability of a compound is intrinsically linked to its Gibbs free energy (G). A compound is considered stable if it resides in a low-energy state and requires a significant activation energy to transition to a less stable state. For practical purposes in the context of a solid compound at room temperature, stability is often assessed by its resistance to chemical and physical changes over time.

Several factors can influence the stability of phenazine compounds:

• Oxidation: The electron-rich aromatic system and amine functional groups can be susceptible to oxidation.[6][8][9]

• Hydrolysis: While less common for the core phenazine structure, substituted derivatives can be prone to hydrolysis.

• Photodegradation: Exposure to light can provide the energy to initiate degradation reactions.[6]

• Thermal Decomposition: Elevated temperatures can lead to the breakdown of the molecule.[6]

Methodologies for Assessing Thermodynamic Stability

A multi-pronged approach is necessary to comprehensively evaluate the thermodynamic stability of 1,4,7-Phenazinetriamine. This involves both calorimetric techniques to probe thermal events and chromatographic/spectroscopic methods to identify and quantify degradation products.

Calorimetric Analysis

Calorimetry is a cornerstone for the direct measurement of thermodynamic properties.[10][11]

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[12][13] This technique is invaluable for identifying thermal transitions such as melting, decomposition, and polymorphic transformations.

Experimental Protocol for DSC Analysis:

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified standards (e.g., indium).[12]

• Sample Preparation: Accurately weigh 2-5 mg of 1,4,7-Phenazinetriamine into a hermetically sealed aluminum DSC pan.[12]

• Experimental Conditions:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a constant flow rate.

  • Set the temperature program to ramp from ambient temperature (e.g., 25°C) to a temperature beyond any expected thermal events (e.g., 300°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Analyze the resulting thermogram to identify the onset temperature of decomposition, which is a key indicator of thermal stability.

TGA measures the change in mass of a sample as a function of temperature.[12] It provides quantitative information about the thermal decomposition of a compound.

Experimental Protocol for TGA Analysis:

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature.[12]

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of 1,4,7-Phenazinetriamine into a TGA pan.

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA curve (mass vs. temperature) will indicate the temperature at which mass loss begins, providing a clear measure of the compound's decomposition temperature.[12]

Data Presentation: Summary of Thermal Analysis Data

Parameter	Result
DSC
Melting Point (°C)
Onset of Decomposition (°C)
TGA
Onset of Mass Loss (°C)
% Mass Loss at Decomposition

Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of stability assessment. It involves subjecting the compound to harsh conditions to accelerate degradation and identify potential degradation products and pathways.[6]

Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of 1,4,7-Phenazinetriamine.

Detailed Protocols for Forced Degradation:

• Acid/Base Hydrolysis:

  • Prepare solutions of 1,4,7-Phenazinetriamine in 0.1 M HCl and 0.1 M NaOH.

  • Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Analyze the samples at various time points.

• Oxidative Degradation:

  • Prepare a solution of the compound in a solution of 3% hydrogen peroxide.[6]

  • Store at room temperature, protected from light, for up to 7 days.[6]

  • Analyze samples at regular intervals.[6]

• Thermal Degradation:

  • Expose the solid compound to elevated temperatures (e.g., 80°C) in a controlled oven.[6]

  • Analyze samples at set time points.[6]

• Photolytic Degradation:

  • Expose both the solid compound and a solution to a light source emitting not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[6]

  • Keep a control sample in the dark.[6]

  • Analyze the exposed and control samples.

Analytical Techniques for Degradation Product Analysis

The analysis of samples from forced degradation studies requires powerful analytical techniques to separate, identify, and quantify the parent compound and any degradation products.

• High-Performance Liquid Chromatography (HPLC/UPLC): This is the workhorse technique for separating and quantifying the components of a mixture. A stability-indicating HPLC method should be developed and validated to ensure that all degradation products are resolved from the parent peak.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides molecular weight information for the separated components, enabling the rapid identification of potential degradation products.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an unparalleled tool for the structural elucidation of unknown degradation products.[14]

Potential Degradation Pathways

Based on the chemistry of phenazines and aromatic amines, several degradation pathways can be hypothesized.

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Derivatization of 1,4,7-Phenazinetriamine Scaffolds

Target Audience: Synthetic Chemists, Materials Scientists, and Medicinal Chemistry Professionals Application Areas: Organic Electronics, Fluorescent Probes, and Active Pharmaceutical Ingredients (APIs)

Introduction and Mechanistic Rationale

1,4,7-Phenazinetriamine (CAS 18868-63-8) is a highly specialized, electron-rich heterocyclic aromatic molecule [1]. Featuring three primary amine groups distributed across a rigid phenazine core, it serves as a critical building block for synthesizing complex dyes, functional polymers, and novel pharmacological agents [1, 2].

However, the derivatization of 1,4,7-phenazinetriamine presents unique synthetic challenges. The planar, conjugated nature of the phenazine core leads to strong intermolecular π-π stacking, resulting in poor solubility in standard organic solvents (e.g., dichloromethane, diethyl ether). Furthermore, the three amine groups exhibit varying degrees of nucleophilicity due to their distinct electronic environments on the phenazine ring system.

This protocol details a robust, self-validating methodology for the exhaustive N-acylation of 1,4,7-phenazinetriamine to produce N,N',N''-triacyl derivatives. By utilizing a highly polar aprotic solvent system and precise temperature control, this workflow ensures complete functionalization while suppressing unwanted side reactions such as ring-oxidation or incomplete coupling.

Experimental Workflow

The following diagram illustrates the logical progression of the derivatization process, highlighting the critical transition from solubilization to product isolation.

Caption: Step-by-step synthetic workflow for the exhaustive N-acylation of 1,4,7-phenazinetriamine.

Step-by-Step Methodology: N,N',N''-Triacylation

Prerequisites: All glassware must be oven-dried. The reaction must be conducted under an inert atmosphere (Nitrogen or Argon) to prevent the oxidation of the electron-rich phenazine core.

Step 1: Substrate Solubilization

• Action: Charge a 100 mL round-bottom flask with 1,4,7-phenazinetriamine (1.0 mmol, 225.25 mg) [1]. Add 15 mL of anhydrous N,N-Dimethylformamide (DMF).

• Causality: DMF is selected over standard halogenated solvents because the rigid, multi-amine structure of the starting material forms strong hydrogen-bonded networks, rendering it highly insoluble in less polar media. Complete dissolution is critical to prevent mono- or di-acylated intermediate precipitation.

Step 2: Base Introduction

• Action: Add Triethylamine (TEA) (4.0 mmol, 557 µL) to the stirring solution.

• Causality: TEA serves as a non-nucleophilic acid scavenger. A slight excess (4.0 eq total, ~1.33 eq per amine) is required to neutralize the HCl generated during the addition of the acyl chloride, driving the equilibrium forward and preventing the protonation of unreacted amine groups.

Step 3: Electrophile Addition

• Action: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add the chosen Acyl Chloride (e.g., Benzoyl chloride) (3.3 mmol) dropwise over 15 minutes.

• Causality: The reaction is highly exothermic. Dropwise addition at 0 °C prevents localized heating, which can lead to the degradation of the phenazine core or the formation of dark, tarry polymeric byproducts.

Step 4: Reaction Propagation and Self-Validation

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Validation (In-Process Control): Remove a 10 µL aliquot, quench in methanol, and analyze via TLC (Eluent: 5% MeOH in DCM) and LC-MS.

• Causality: TLC should show the disappearance of the baseline starting material and the formation of a single, higher-Rf spot. If di-acylated intermediates persist (detectable via LC-MS mass peaks), an additional 0.5 eq of acyl chloride and TEA should be added, followed by 2 hours of stirring.

Step 5: Isolation and Purification

• Action: Pour the reaction mixture into 150 mL of rapidly stirring ice-cold distilled water. Stir for 30 minutes until a solid precipitate fully forms. Filter the precipitate under a vacuum, wash with cold water (3 x 20 mL) and cold diethyl ether (2 x 10 mL).

• Causality: The highly polar DMF and TEA-HCl salts are water-soluble, while the newly formed tri-acylated phenazine derivative is highly hydrophobic. Precipitation directly from the reaction mixture avoids tedious liquid-liquid extractions that often suffer from poor phase separation due to the surfactant-like properties of functionalized phenazines.

Quantitative Optimization Data

The following table summarizes the optimization of reaction conditions to maximize the yield of the tri-functionalized derivative.

Entry	Solvent System	Base (Equivalents)	Temperature Profile	Reaction Time	Isolated Yield (%)
1	Dichloromethane	TEA (3.5 eq)	0 °C to RT	24 h	12% (Incomplete)
2	Tetrahydrofuran	DIPEA (4.0 eq)	Reflux (65 °C)	12 h	45% (Side products)
3	Anhydrous DMF	K2CO3 (5.0 eq)	RT	18 h	68%
4	Anhydrous DMF	TEA (4.0 eq)	0 °C to RT	12 h	89% (Optimal)

Note: Entry 1 failed due to the insolubility of 1,4,7-phenazinetriamine in DCM. Entry 4 demonstrates the optimal balance of solubility, acid scavenging efficiency, and thermal control.

References

• ChemicalCell. "1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8 - ChemicalCell." ChemicalRoot. Available at:[Link]

Unlocking the Potential of 1,4,7-Phenazinetriamine (9CI) in Organic Electronics: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document serves as a detailed guide to the prospective applications of 1,4,7-Phenazinetriamine (9CI) in the burgeoning fields of organic electronics and Organic Light-Emitting Diodes (OLEDs). As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but a foundational understanding of the scientific principles and experimental considerations necessary for leveraging this promising, yet underexplored, molecule.

Introduction: The Promise of Amino-Substituted Phenazines

Phenazine derivatives have garnered significant attention in organic electronics for their rigid, planar structure, high thermal stability, and excellent charge-transporting properties.[1][2] The introduction of substituent groups onto the phenazine core allows for the fine-tuning of its electronic and optical properties. Amino groups, in particular, are strong electron-donating moieties that can significantly influence the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby affecting the charge injection, transport, and emissive characteristics of the material.[3][4]

1,4,7-Phenazinetriamine, with its three amino groups strategically positioned on the phenazine backbone, presents a compelling candidate for use in various layers of an OLED device, potentially as a hole transport material (HTM), an emissive dopant, or a component of a charge-transfer complex. This guide will provide a prospective framework for its synthesis, characterization, and integration into OLED devices.

Part 1: Material Synthesis and Properties

While specific experimental data for 1,4,7-phenazinetriamine is not extensively available in peer-reviewed literature, we can infer its properties and potential synthesis routes based on established organo-nitrogen chemistry.

Prospective Synthesis of 1,4,7-Phenazinetriamine

A plausible synthetic route to 1,4,7-phenazinetriamine could involve a multi-step process starting from commercially available precursors. A generalized approach may include the synthesis of a dinitro-diamino-benzene derivative followed by reduction and subsequent cyclization to form the phenazine core.

A potential synthetic pathway is outlined below:

Caption: A generalized multilayer OLED device structure.

Experimental Protocols

A pristine substrate is critical for high-performance OLEDs. The following is a rigorous cleaning procedure for Indium Tin Oxide (ITO) coated glass substrates. [5][6][7][8][9]

• Initial Wash: Place the ITO substrates in a substrate rack and sonicate in a beaker containing a 1% solution of Hellmanex in deionized water for 5 minutes. [5]2. Deionized Water Rinse: Thoroughly rinse the substrates with hot, then cold, deionized water. [5]3. Organic Residue Removal: Sonicate the substrates in isopropyl alcohol (IPA) for 5 minutes. [5]4. Final Rinse: Rinse again with deionized water. [5]5. Drying: Dry the substrates using a stream of high-purity nitrogen gas.

• Plasma Treatment: Immediately before loading into the deposition chamber, treat the substrates with oxygen plasma for 1-5 minutes to remove any remaining organic contaminants and to increase the work function of the ITO. [6][9]

Thermal evaporation is a standard technique for depositing thin films of small organic molecules in a high-vacuum environment. [1][10][11][12][13]

• Chamber Preparation: Ensure the thermal evaporation chamber is at a base pressure of at least 10⁻⁶ Torr.

• Source Loading: Load the organic materials (e.g., 1,4,7-phenazinetriamine for the HTL, Alq3 for the EML, TPBi for the ETL) and metals (LiF, Al for the cathode) into separate evaporation boats/crucibles.

• Substrate Mounting: Mount the cleaned ITO substrates onto the substrate holder.

• Deposition:

  • Deposit the Hole Transport Layer (1,4,7-phenazinetriamine) to a thickness of 30-50 nm at a rate of 0.1-0.2 nm/s.

  • Deposit the Emissive Layer (e.g., Alq3) to a thickness of 40-60 nm at a rate of 0.1-0.2 nm/s.

  • Deposit the Electron Transport Layer (e.g., TPBi) to a thickness of 20-40 nm at a rate of 0.1-0.2 nm/s.

  • Deposit the Lithium Fluoride (LiF) layer to a thickness of 1 nm at a rate of 0.01-0.02 nm/s.

  • Deposit the Aluminum (Al) cathode to a thickness of 100-150 nm at a rate of 0.5-1.0 nm/s.

• Encapsulation: After deposition, the devices should be encapsulated in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation from moisture and oxygen.

The performance of the fabricated OLEDs should be evaluated by measuring their electrical and optical properties. [14][15][16][17]

• Current-Voltage-Luminance (J-V-L) Characteristics: Measure the current density and luminance as a function of the applied voltage using a source measure unit and a calibrated photodiode or spectrometer.

• Electroluminescence (EL) Spectrum: Record the emission spectrum of the device at a constant driving voltage or current to determine the emission color and purity.

• Efficiency Calculations: From the J-V-L data, calculate the current efficiency (cd/A), power efficiency (lm/W), and external quantum efficiency (EQE, %).

• Lifetime Measurement: Determine the operational lifetime of the device by monitoring the decrease in luminance over time at a constant current density.

Expected Performance and Comparative Data

While no specific performance data exists for 1,4,7-phenazinetriamine, we can look at the performance of other phenazine derivatives in OLEDs to establish a benchmark.

Table 2: Performance of Selected Phenazine-Based OLEDs

Phenazine Derivative	Host Material	Emission Peak (nm)	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Emission Color	Reference
2c (a phenazine derivative)	-	536	Not Reported	~8600	Green	[18]
DBP-4MOTPA	-	-	10.2	-	Orange-Red	[19]
2PXZ-BP-F	mCBP	605	12.4	Not Reported	Orange-Red	[2]
2DTCZ-BP-F	mCBP	518	2.1	Not Reported	Green	[2]

Conclusion

1,4,7-Phenazinetriamine stands as a molecule of high interest for the organic electronics community. Its tri-amino substitution on a robust phenazine core suggests favorable properties for applications in OLEDs, particularly as a hole transport material. The protocols and prospective data presented in this guide offer a solid foundation for researchers to begin exploring the potential of this and other multi-amino-substituted phenazines. Through systematic synthesis, characterization, and device fabrication, the full capabilities of these materials can be unlocked, paving the way for next-generation organic electronic devices.

References

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• ST Instruments. Low Temperature Evaporation For Organics. Available from: [Link]

• ResearchGate. What is the best way to clean ITO coated glass substrate?. Available from: [Link]

• Fluxim AG. Characterization and Simulation of Organic and Perovskite LEDs. Available from: [Link]

• Journal of Materials Chemistry C (RSC Publishing). Flash-evaporated small molecule films toward low-cost and flexible organic light-emitting diodes. Available from: [Link]

• Plasol. OLED Devices - Plasma Surface Treatment. Available from: [Link]

• Korvus Technology. Low-Temperature Thermal Evaporation of Organic Materials. Available from: [Link]

• ResearchGate. Multi-substituted dibenzo[a,c]phenazine derivatives as solution-processable thermally activated delayed fluorescence materials for orange–red organic light-emitting diodes | Request PDF. Available from: [Link]

• CORE. FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS - Muhamad Mat Salleh. Available from: [Link]

• ResearchGate. 1 OLED production steps. 2 The measurement setup for the OLED... Available from: [Link]

• AIP Publishing. Evaluation of thermal evaporation as a deposition method for vacuum-processed polymer-based organic photovoltaic devices. Available from: [Link]

• PMC. SPECTROSCOPIC AND ELECTROCHEMICAL PROPERTIES OF 2-AMINOPHENOTHIAZINE. Available from: [Link]

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• Substituent effects on the electrical conductivities of the phenazine derivatives. Available from: [Link]

• ResearchGate. Vacuum Thermal Evaporation for OLEDs: Fundamentals, Optimization, and Implications for Perovskite LEDs. Available from: [Link]

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• Old City Publishing. Methods of Analysis of Organic Light Emitting Diodes†. Available from: [Link]

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• Stenutz. 2-aminophenazine. Available from: [Link]

• Appchem. 1,4,7-Phenazinetriamine | 18868-63-8 | C12H11N5. Available from: [Link]

• Arkivoc. Phenazines as chemosensors of solution analytes and as sensitizers in organic photovoltaics. Available from: [Link]

• ACS Publications. Synthesis, Physical Properties, and Light-Emitting Diode Performance of Phenazine-Based Derivatives with Three, Five, and Nine Fused Six-Membered Rings | The Journal of Organic Chemistry. Available from: [Link]

• NIH. 8-Aminophenazine-1-carboxylic acid | C13H9N3O2 | CID 76325965 - PubChem. Available from: [Link]

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Application Note & Protocol: Solubilization of 1,4,7-Phenazinetriamine(9CI) for In Vitro Cellular Assays

Abstract

This guide provides a detailed protocol and technical insights for the solubilization of 1,4,7-Phenazinetriamine(9CI), a heterocyclic aromatic compound, for use in aqueous-based in vitro cellular assays. Due to the presumed low aqueous solubility characteristic of many phenazine derivatives, a standardized two-step dissolution method is required to achieve a homogenous, bioavailable solution compatible with cell culture systems. This document outlines the rationale, step-by-step procedures, quality control measures, and troubleshooting advice to ensure experimental reproducibility and data integrity for researchers in pharmacology, drug discovery, and cell biology.

Compound Profile and Physicochemical Characteristics

1,4,7-Phenazinetriamine(9CI) is a specialized organic molecule belonging to the phenazine class.[1] Its structure, rich in aromatic rings and amine groups, suggests poor solubility in aqueous solutions, a common challenge when preparing compounds for cell-based experiments. The key to successful application is to first create a high-concentration stock solution in a suitable organic solvent, which can then be serially diluted into the final aqueous cell culture medium.

Table 1: Physicochemical Properties of 1,4,7-Phenazinetriamine(9CI)

Property	Value	Source(s)
CAS Number	18868-63-8	[1][2]
Molecular Formula	C₁₂H₁₁N₅	[1][2]
Molecular Weight	225.25 g/mol	[1]
Appearance	Solid (Assumed, based on typical small molecules)	Inferred
Aqueous Solubility	Sparingly soluble (Predicted)	[3]
Organic Solvents	Expected to be soluble in DMSO, DMF	[3][4]
Storage	Room temperature (15-25°C), protected from light, in a tightly closed container.	[1]

Principle of Solubilization for Cellular Assays

The primary challenge is to introduce a hydrophobic compound into an aqueous cell culture environment without causing it to precipitate. Precipitation reduces the effective concentration of the compound, leading to inaccurate and irreproducible results. The universally adopted strategy involves two key stages:

• Primary Dissolution: The compound is first dissolved at a high concentration (e.g., 10-50 mM) in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice due to its powerful solubilizing capabilities and relatively low cytotoxicity at low final concentrations.[3][4]

• Secondary Dilution: The concentrated stock solution is then serially diluted into the cell culture medium or assay buffer to the final desired working concentration. This step must be performed carefully to avoid having the compound "crash out" of the solution.

A critical consideration is the final concentration of the organic solvent in the cell culture well. High concentrations of DMSO can induce cellular stress, differentiation, or cytotoxicity, confounding experimental results. It is an established standard to maintain the final DMSO concentration at or below 0.5%, with many sensitive assays requiring it to be ≤0.1%. Therefore, a vehicle control (media containing the same final concentration of DMSO without the compound) is mandatory in all experiments.

Experimental Workflow for Compound Preparation

The following diagram illustrates the complete workflow from receiving the powdered compound to its final application in a cell culture plate.

Sources

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• 4. researchgate.net [researchgate.net]

Application Note: 1,4,7-Phenazinetriamine as a Redox Mediator for Enhanced Electrochemical Biosensing

Introduction

Electrochemical biosensors represent a cornerstone of modern analytical science, offering rapid, sensitive, and selective detection of a wide array of analytes. A critical component in many amperometric biosensors is the redox mediator, a molecule that facilitates electron transfer between the biological recognition element, typically an enzyme, and the electrode surface. The efficiency of this electron shuttling directly impacts the sensor's performance, including its sensitivity, response time, and linear range.

Phenazines are a class of nitrogen-containing heterocyclic compounds that have garnered significant interest as redox mediators due to their reversible redox behavior and ability to be chemically modified to tune their electrochemical properties. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the application of 1,4,7-Phenazinetriamine(9ci) as a redox mediator in the development of high-performance electrochemical biosensors. We will delve into the underlying principles, provide detailed experimental protocols, and discuss the expected performance characteristics, with a particular focus on a glucose biosensor model.

The Role and Advantages of 1,4,7-Phenazinetriamine as a Redox Mediator

1,4,7-Phenazinetriamine, a member of the phenazine family, possesses several key attributes that make it an excellent candidate for a redox mediator in biosensing applications:

• Favorable Redox Potential: While the exact redox potential can vary with pH and experimental conditions, phenazine derivatives typically have redox potentials that are sufficiently low to accept electrons from the reduced form of many oxidoreductase enzymes (e.g., glucose oxidase) and efficiently shuttle them to the electrode at a low applied potential. This minimizes the impact of interfering substances that may be oxidized at higher potentials.

• Facilitated Electron Transfer: The planar aromatic structure of the phenazine core allows for efficient electron delocalization, contributing to rapid and reversible electron transfer kinetics.

• Amine Functionality for Immobilization: The presence of three amine groups on the phenazine ring provides versatile handles for covalent immobilization onto various electrode surfaces (e.g., glassy carbon, gold, carbon nanotubes) that have been functionalized with appropriate reactive groups (e.g., carboxylic acids, aldehydes). This ensures a stable and robust sensor interface.[1][2]

• Potential for Electropolymerization: The amine groups also offer the potential for electropolymerization, allowing for the in-situ formation of a conductive polymer film incorporating the redox mediator directly on the electrode surface.

Conceptual Workflow of a 1,4,7-Phenazinetriamine-Mediated Biosensor

The fundamental principle of a biosensor utilizing 1,4,7-phenazinetriamine as a redox mediator involves a two-step process. First, the enzyme catalyzes the oxidation of the target analyte, and in the process, the enzyme's prosthetic group (e.g., FAD in glucose oxidase) is reduced. Subsequently, the oxidized form of the 1,4,7-phenazinetriamine mediator accepts electrons from the reduced enzyme, becoming reduced itself. This reduced mediator then diffuses to the electrode surface where it is re-oxidized, generating a current that is proportional to the analyte concentration.

Figure 1: Mediated electron transfer pathway in a biosensor.

Experimental Protocols

This section provides detailed, step-by-step protocols for the development of a glucose biosensor using 1,4,7-phenazinetriamine as a redox mediator.

Protocol 1: Preparation of a 1,4,7-Phenazinetriamine-Modified Glassy Carbon Electrode (GCE)

This protocol describes the covalent immobilization of 1,4,7-phenazinetriamine onto a glassy carbon electrode surface that has been functionalized with carboxylic acid groups.

Materials:

• Glassy Carbon Electrode (GCE)

• 1,4,7-Phenazinetriamine(9ci)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate buffer saline (PBS), pH 7.4

• 0.1 M Sulfuric acid (H₂SO₄)

• Alumina slurry (0.3 and 0.05 µm)

• Deionized (DI) water

• Ethanol

Procedure:

• GCE Pre-treatment:

  • Polish the GCE surface with 0.3 µm and then 0.05 µm alumina slurry on a polishing pad for 5 minutes each.

  • Rinse thoroughly with DI water and sonicate in DI water for 2 minutes.

  • Rinse with ethanol and DI water, then dry under a stream of nitrogen.

• Electrochemical Activation (Carboxylation):

  • Perform cyclic voltammetry on the cleaned GCE in 0.1 M H₂SO₄ by scanning the potential from -0.5 V to +1.5 V (vs. Ag/AgCl) for 10 cycles at a scan rate of 100 mV/s. This process introduces carboxylic acid groups onto the GCE surface.

  • Rinse the electrode thoroughly with DI water and dry.

• Activation of Carboxyl Groups:

  • Prepare a freshly made aqueous solution of 0.1 M EDC and 0.05 M NHS in PBS (pH 7.4).

  • Immerse the carboxylated GCE in this solution for 1 hour at room temperature to activate the carboxyl groups, forming an NHS-ester intermediate.

• Immobilization of 1,4,7-Phenazinetriamine:

  • Prepare a solution of 1,4,7-phenazinetriamine in PBS (e.g., 10 mM).

  • Rinse the activated GCE with PBS and immediately immerse it in the 1,4,7-phenazinetriamine solution.

  • Allow the reaction to proceed for 2-4 hours at room temperature, or overnight at 4°C, to form a stable amide bond between the mediator and the electrode surface.

• Final Washing:

  • Rinse the modified electrode extensively with PBS and DI water to remove any non-covalently bound mediator.

  • The 1,4,7-phenazinetriamine-modified GCE is now ready for enzyme immobilization.

Protocol 2: Immobilization of Glucose Oxidase (GOx) and Performance Evaluation

This protocol details the immobilization of glucose oxidase onto the mediator-modified electrode and the subsequent electrochemical characterization of the glucose biosensor.

Materials:

• 1,4,7-Phenazinetriamine-modified GCE (from Protocol 1)

• Glucose Oxidase (GOx) from Aspergillus niger

• Bovine Serum Albumin (BSA)

• Glutaraldehyde solution (2.5% in PBS)

• Glucose stock solution (e.g., 1 M)

• Phosphate buffer saline (PBS), pH 7.4

• Electrochemical workstation

Procedure:

• Enzyme Immobilization:

  • Prepare a solution containing GOx (e.g., 10 mg/mL) and BSA (e.g., 5 mg/mL) in PBS (pH 7.4).

  • Drop-cast a small volume (e.g., 5 µL) of this enzyme solution onto the active surface of the 1,4,7-phenazinetriamine-modified GCE and allow it to dry at room temperature.

  • Expose the electrode to glutaraldehyde vapor in a sealed container for 20-30 minutes. Glutaraldehyde acts as a cross-linking agent, forming a stable enzyme layer.[3]

  • Rinse the electrode gently with PBS to remove any unbound enzyme.

• Electrochemical Characterization of the Mediator:

  • Perform cyclic voltammetry (CV) on the 1,4,7-phenazinetriamine-modified GCE (before enzyme immobilization) in deaerated PBS (pH 7.4) to characterize the redox behavior of the immobilized mediator. Scan the potential in a suitable range (e.g., -0.6 V to +0.2 V vs. Ag/AgCl) at various scan rates (e.g., 20-200 mV/s).

• Amperometric Detection of Glucose:

  • Connect the fabricated GOx/1,4,7-phenazinetriamine/GCE biosensor to an electrochemical workstation as the working electrode, with a Pt wire as the counter electrode and an Ag/AgCl electrode as the reference.

  • Set a constant working potential (determined from the CV of the mediator, typically slightly more positive than the oxidation peak potential, e.g., -0.2 V vs. Ag/AgCl).

  • Add successive aliquots of glucose stock solution to the PBS in the electrochemical cell under constant stirring and record the steady-state current response after each addition.

• Data Analysis:

  • Plot the calibration curve of the current response versus glucose concentration.

  • Determine the key performance parameters of the biosensor.

Figure 2: Workflow for the fabrication of the glucose biosensor.

Expected Performance and Data Interpretation

A well-fabricated biosensor using 1,4,7-phenazinetriamine as a redox mediator is expected to exhibit the following characteristics:

Parameter	Expected Range	Influencing Factors
Linear Range	0.1 - 15 mM	Enzyme loading, mediator surface coverage, diffusion limitations.
Sensitivity	10 - 100 µA mM⁻¹ cm⁻²	Electrode surface area, efficiency of electron transfer, enzyme activity.
Limit of Detection (LOD)	1 - 50 µM	Background noise, sensitivity of the measurement.
Response Time (t₉₅)	< 10 seconds	Diffusion rate of analyte and mediator, enzyme kinetics.
Stability	> 80% activity after 2 weeks	Covalent immobilization strength, enzyme stability.

Cyclic Voltammetry (CV) Analysis: The cyclic voltammogram of the immobilized 1,4,7-phenazinetriamine should show a pair of well-defined, quasi-reversible redox peaks. The peak separation (ΔEp) will provide information about the electron transfer kinetics. A linear relationship between the peak current and the square root of the scan rate is indicative of a diffusion-controlled electrochemical process.

Amperometric Response: The calibration curve for glucose detection should exhibit a linear relationship between the current response and glucose concentration at lower concentrations, eventually reaching a plateau at higher concentrations due to the saturation of the enzyme (Michaelis-Menten kinetics).

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or low redox signal from the mediator	Incomplete immobilization; Inactive mediator.	Optimize EDC/NHS activation time and concentration; Ensure the purity of 1,4,7-phenazinetriamine.
Low sensitivity to glucose	Low enzyme loading or activity; Poor electron transfer.	Increase enzyme concentration or optimize cross-linking; Ensure good contact between enzyme and mediator layer.
High background current	Presence of interfering species; Non-specific binding.	Operate at a lower potential; Incorporate a permselective membrane (e.g., Nafion) to block interferents.
Poor stability	Leaching of enzyme or mediator.	Optimize covalent immobilization and cross-linking procedures; Store the sensor properly in buffer at 4°C when not in use.

Conclusion

1,4,7-Phenazinetriamine holds significant promise as a redox mediator for the development of sensitive, stable, and reliable electrochemical biosensors. The presence of amine functionalities allows for straightforward and robust immobilization onto electrode surfaces, while its inherent electrochemical properties facilitate efficient electron transfer. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the potential of 1,4,7-phenazinetriamine in a wide range of biosensing applications, from clinical diagnostics to environmental monitoring and drug development. Further research into modifying the phenazine core could lead to even more advanced mediators with tailored redox potentials and enhanced performance characteristics.

References

• ChemicalCell. (n.d.). 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. Retrieved from [Link]

• Ramachandran, S., et al. (2022). Recent advances in glucose monitoring utilizing oxidase electrochemical biosensors integrating carbon-based nanomaterials and smart enzyme design. Frontiers in Chemistry, 10, 999335.

• Indian Academy of Sciences. (n.d.). Covalent enzyme immobilization onto glassy carbon matrix-implications in biosensor design. Retrieved from [Link]

• Singh, S., et al. (2000). Glucose Biosensor Using Glucose Oxidase Immobilized in Polyaniline. Biotechnology and Applied Biochemistry, 31(3), 221-225.
• Rogaleva, N., Korpan, Y., & Biloivan, O. (2011). Glucose Biosensor Based on Screen-Printed Electrodes and Glucose Oxidase Layer Modified by MWCNT-NH2. Sensor Letters, 9(6), 2356-2359.
• Colak, O., et al. (2012). Glucose biosensor based on the immobilization of glucose oxidase on electrochemically synthesized polypyrrole-poly(vinyl sulphonate) composite film by cross-linking with glutaraldehyde.
• Kissinger, P. T., & Heineman, W. R. (1983). Cyclic voltammetry.
• Solomon, E. I., et al. (2008). Type 1 copper site synthetic model complexes with increased redox potentials. Inorganica Chimica Acta, 361(4), 993-1000.
• Kao, W. C., & Su, Y. O. (2004). Novel trends of electrochemical oxidation of amino-substituted triphenylamine derivatives. Electrochimica Acta, 50(2-3), 521-530.
• Winkler, J. D., Twenter, B. M., & Gendron, T. (2012).
• Bryant, J. J., et al. (2012). Alkynylated phenazines: synthesis, characterization, and metal-binding properties of their bis-triazolyl cycloadducts. The Journal of Organic Chemistry, 77(17), 7479-7486.
• Sherry, A. D., et al. (1996). Synthesis and characterization of 1,4,7-triazacyclononane derivatives with methylphosphinate and acetate side chains for monitoring free MgII by 31P and 1H NMR spectroscopy. Journal of the American Chemical Society, 118(18), 4396-4404.
• Achtnich, U. R., Tiefenauer, L. X., & Andres, R. Y. (1992). Covalent immobilization of avidin on glassy carbon electrodes as the basis for multivalent biosensors. Biosensors & Bioelectronics, 7(4), 279-290.

• LibreTexts. (2020, January 13). Lab 1: Cyclic Voltammetry. Chemistry LibreTexts. Retrieved from [Link]

• Turdean, G. L., & Pop, A. (2014). Immobilization of antibodies and enzymes on 3-aminopropyltriethoxysilane-functionalized bioanalytical platforms for biosensors. Chemical Reviews, 114(21), 11083-11130.

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Glucose biosensor using glucose oxidase immobilized in polyaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucose biosensor based on the immobilization of glucose oxidase on electrochemically synthesized polypyrrole-poly(vinyl sulphonate) composite film by cross-linking with glutaraldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Standard Operating Procedure for 1,4,7-Phenazinetriamine (9CI) Handling and Disposal

Introduction

1,4,7-Phenazinetriamine (9CI) (CAS: 18868-63-8) is a specialized heterocyclic aromatic compound utilized extensively as an intermediate in advanced organic synthesis. It is a critical building block in the development of complex dyes, functional materials, and active pharmaceutical ingredients (APIs)[1]. Because it belongs to the phenazine class and functions as a primary aromatic amine, it presents significant occupational and environmental hazards. This application note provides a comprehensive, causality-driven Standard Operating Procedure (SOP) for the safe handling, manipulation, and disposal of 1,4,7-phenazinetriamine, ensuring both scientific integrity and regulatory compliance.

Toxicological Mechanisms and Risk Assessment

To handle 1,4,7-phenazinetriamine safely, researchers must understand the biochemical causality behind its toxicity. Primary aromatic amines (PAAs) are highly lipophilic, allowing for rapid systemic absorption via inhalation or dermal contact. Once absorbed, these compounds undergo hepatic processing, specifically N-hydroxylation mediated by cytochrome P450 enzymes[2].

This metabolic activation generates reactive electrophiles that can intercalate into the DNA double helix and form covalent adducts, leading to genomic instability[2]. This mechanism is the primary reason phenazine derivatives carry Suspected Genetic Defects (H341) and Acute Toxicity (H302) classifications[3]. Furthermore, these compounds are highly toxic to aquatic ecosystems, necessitating strict isolation from standard wastewater streams[2].

Fig 1: Metabolic activation and toxicity pathway of primary aromatic amines.

Physicochemical and Hazard Summary

To establish proper engineering controls, the physical and hazard parameters of the chemical must be benchmarked.

Property / Parameter	Value / Description
Chemical Name	1,4,7-Phenazinetriamine (9CI)
CAS Number	18868-63-8
Chemical Class	Heterocyclic Aromatic Amine / Phenazine Derivative
Primary Applications	Organic synthesis intermediate, dye manufacturing, API development[1]
Key GHS Hazards	Harmful if swallowed (H302), Suspected genetic defects (H341)[3]
Environmental Hazard	Very toxic to aquatic life (H400)[2]
Chemical Incompatibilities	Strong oxidizing agents, strong acids, acid chlorides[3]

Standard Operating Procedure (SOP): Handling and Manipulation

The following protocol is designed as a self-validating system. Each step includes a physical or visual confirmation to ensure containment integrity.

Pre-Handling Engineering Controls

• Ventilation Verification: Conduct all manipulations inside a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. Causality: Phenazine powders are highly prone to electrostatic charging and aerosolization. Local exhaust ventilation prevents inhalation of micro-particulates.

• PPE Assembly: Don a disposable, chemical-resistant Tyvek lab coat, double nitrile gloves (tested against EN 374 standards), and tight-fitting chemical safety goggles[3].

Step-by-Step Weighing and Transfer Protocol

• Static Mitigation: Wipe the exterior of the reagent bottle and the analytical balance with an anti-static cloth. Use an anti-static weighing boat. Causality: Eliminating static prevents the fine triamine powder from repelling off the spatula and contaminating the workspace.

• Transfer: Slowly transfer the required mass using a grounded stainless-steel micro-spatula.

• Self-Validation (Balance Stability): Observe the balance readout. A fluctuating readout indicates active static interference or drafts, requiring the sash to be lowered further. A stable readout validates a controlled micro-environment.

• Decontamination: Once the transfer is complete, seal the primary container. Wipe down the spatula, balance pan, and surrounding hood surface with a specialized aromatic amine decontamination solution (or 70% ethanol), followed by a distilled water rinse.

Waste Management and Disposal Protocol

Because 1,4,7-phenazinetriamine is highly toxic to aquatic life, it must never be disposed of down the drain[2]. Wastes must be strictly segregated and chemically deactivated where appropriate.

Chemical Deactivation of Small-Scale Liquid Waste

For small volumes (< 500 mL) of dilute aqueous solutions containing 1,4,7-phenazinetriamine, oxidative deamination can be performed to destroy the mutagenic aromatic ring structure before final disposal[4].

Reagents Required: 1.7 N Sulfuric Acid ( H2​SO4​ ), 0.2 M Potassium Permanganate ( KMnO4​ ), Solid Sodium Hydrogen Sulfite ( NaHSO3​ ).

Step-by-Step Deactivation:

• Acidification: Transfer the aromatic amine solution into a suitably sized Erlenmeyer flask. Adjust the solvent matrix to approximately 1.7 N H2​SO4​ . Causality: Acidic conditions are required to protonate the amine and facilitate the subsequent oxidation mechanism.

• Oxidation: Slowly add 0.2 M KMnO4​ (approx. 1 L per 0.01 mol of amine). Allow the solution to stand at room temperature for 8 hours. Causality: Permanganate-mediated oxidation achieves complete breakdown of the molecule via ring cleavage, neutralizing its biological reactivity[2].

• Self-Validation (Quenching): Slowly add solid NaHSO3​ to the mixture while stirring. The system is self-validating: continue addition only until the deep purple color of excess permanganate completely disappears, leaving a clear/brownish solution[4]. This visual cue confirms the complete reduction of unreacted oxidants.

• Routing: Transfer the deactivated aqueous mixture to the standard acidic hazardous waste stream.

Final Disposal of Bulk and Solid Waste

All solid wastes (contaminated PPE, empty vials, bulk powder) and organic solvent wastes containing the chemical must be routed to an approved waste disposal plant. The mandated destruction method is high-temperature incineration equipped with an afterburner and a flue gas scrubber to prevent the release of toxic nitrogen oxides ( NOx​ )[5].

Fig 2: Segregation, deactivation, and final incineration workflow for phenazine waste.

References

• Title: 1,4,7-Phenazinetriamine(9Ci)
• Source: acs.
• Title: SAFETY DATA SHEET - ThermoFisher (Phenazine)
• Source: ust.
• Title: Phenazine - Synquest Labs (Safety Data Sheet)

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. synquestlabs.com [synquestlabs.com]

The Untapped Potential of 1,4,7-Phenazinetriamine: A Guide to its Prospective Catalytic Applications in Organic Synthesis

Introduction: Beyond an Intermediate - Envisioning a Catalytic Role

1,4,7-Phenazinetriamine, a member of the nitrogen-rich phenazine family of heterocyclic compounds, has traditionally been valued as a versatile intermediate in the synthesis of complex organic molecules, including dyes, pigments, and pharmacologically active agents. However, the evolving landscape of organic synthesis, with its increasing emphasis on sustainable and metal-free catalytic systems, invites a re-examination of such molecules for active catalytic roles. The unique electronic architecture of 1,4,7-phenazinetriamine, characterized by a conjugated phenazine core decorated with three electron-donating amino groups, suggests a significant, yet largely unexplored, potential as a potent catalyst.

This technical guide moves beyond the established role of 1,4,7-phenazinetriamine as a mere building block. Instead, it presents a forward-looking perspective on its prospective applications as a metal-free catalyst in two of the most dynamic areas of modern organic synthesis: photoredox catalysis and organocatalysis. By drawing parallels with structurally related compounds and grounding our hypotheses in established mechanistic principles, we aim to provide researchers, scientists, and drug development professionals with a detailed roadmap for unlocking the catalytic capabilities of this intriguing molecule.

Part 1: 1,4,7-Phenazinetriamine as a Putative Photoredox Catalyst

The field of photoredox catalysis has revolutionized organic synthesis by harnessing the energy of visible light to facilitate a wide array of chemical transformations under mild conditions.[1] Organic dyes have emerged as a sustainable alternative to expensive and often toxic heavy metal-based photocatalysts, such as those containing iridium and ruthenium.[1] The core hypothesis of this section is that the extended π-system and the electron-donating amino substituents of 1,4,7-phenazinetriamine make it an excellent candidate for a highly effective, metal-free photoredox catalyst.

Mechanistic Underpinnings: The Photophysical Promise of Amino-Substituted Phenazines

The catalytic cycle of a photoredox catalyst begins with the absorption of light, promoting the catalyst to an excited state with altered redox potentials. This excited state can then engage in single-electron transfer (SET) with a substrate, initiating a cascade of radical-mediated reactions. The efficacy of a photocatalyst is intrinsically linked to its photophysical properties, including its absorption spectrum, excited-state lifetime, and redox potentials.

Phenazine derivatives have already demonstrated their utility as homogeneous, metal-free photocatalysts in reactions such as the hydrogenation of nitroarenes.[2][3] The catalytic activity in these systems is highly dependent on the electronic nature of the substituents on the phenazine core. Electron-withdrawing groups, for instance, have been shown to stabilize the radical cation intermediate formed during the photocatalytic cycle, thereby enhancing electron transfer efficiency.[3]

Conversely, the three amino groups in 1,4,7-phenazinetriamine are strong electron-donating groups. This substitution pattern is expected to have several profound effects on its photophysical properties:

• Bathochromic Shift: The electron-donating amino groups will likely push the absorption spectrum of the phenazine core into the visible region, a prerequisite for a visible-light photocatalyst.

• Enhanced Reducing Power: In its excited state, 1,4,7-phenazinetriamine is anticipated to be a potent reductant, capable of donating an electron to a suitable substrate. This is analogous to the behavior of N-aryl phenoxazines, where core modifications with electron-donating groups have been used to tailor their excited-state reduction potentials.[4]

A proposed photocatalytic cycle for the reduction of a generic substrate (A) to its reduced form (A⁻) using 1,4,7-phenazinetriamine as the photocatalyst is depicted below.

Caption: Proposed photocatalytic cycle using 1,4,7-phenazinetriamine.

Application Note: Photocatalytic Reduction of Nitroarenes

The reduction of nitroarenes to anilines is a fundamental transformation in organic synthesis, providing access to key intermediates for pharmaceuticals and agrochemicals.[2] The following protocol is a hypothetical, yet scientifically grounded, procedure for employing 1,4,7-phenazinetriamine as a photocatalyst in this reaction, based on established methods for other phenazine catalysts.[3]

Experimental Protocol: Visible-Light-Mediated Hydrogenation of Nitrobenzene

Materials:

• 1,4,7-Phenazinetriamine (Catalyst, 5 mol%)

• Nitrobenzene (Substrate, 0.5 mmol)

• Triethanolamine (TEOA) (Sacrificial Electron Donor, 3 equivalents)

• Acetonitrile (Solvent, 2 mL)

• Inert gas (Argon or Nitrogen)

• 390 nm LED light source

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add 1,4,7-phenazinetriamine (5.6 mg, 0.025 mmol, 5 mol%).

• Add nitrobenzene (51 µL, 0.5 mmol, 1 equivalent).

• Add triethanolamine (209 µL, 1.5 mmol, 3 equivalents).

• Add acetonitrile (2 mL).

• Seal the tube and degas the reaction mixture by three freeze-pump-thaw cycles.

• Backfill the tube with argon.

• Place the reaction vessel approximately 5 cm from a 390 nm LED light source and begin vigorous stirring.

• Irradiate the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Expected Outcome and Data Interpretation: Based on studies with other phenazine photocatalysts, it is anticipated that this reaction would yield aniline.[2] The yield and conversion can be quantified by GC analysis using an internal standard. A comparative study with other phenazine catalysts could be tabulated as follows:

Catalyst	Substituent	Yield of Aniline (%)
1,4,7-Phenazinetriamine	-NH₂ (x3)	(Hypothetical)
PC1[3]	2-pyridyl	81
PC3[3]	Unsubstituted	80

Part 2: Exploring the Potential of 1,4,7-Phenazinetriamine in Organocatalysis

Organocatalysis utilizes small, metal-free organic molecules to accelerate chemical reactions.[5] This field is broadly categorized based on the mode of catalyst-substrate interaction, primarily covalent and non-covalent catalysis.[6] The presence of three primary amine groups on the 1,4,7-phenazinetriamine scaffold provides multiple avenues for it to function as an effective organocatalyst.

Plausible Modes of Organocatalytic Activation

The amine functionalities of 1,4,7-phenazinetriamine can potentially engage in several modes of catalytic activation:

• Brønsted Base Catalysis: The lone pairs on the nitrogen atoms can act as Brønsted bases, deprotonating a substrate to increase its nucleophilicity.

• Hydrogen Bond Donor Catalysis: The N-H protons can act as hydrogen bond donors, activating an electrophile by withdrawing electron density.

• Enamine/Iminium Catalysis (less likely for aromatic amines): While primary alkylamines are classic catalysts for enamine and iminium ion catalysis, the reduced nucleophilicity of aromatic amines makes this less probable, but not impossible, especially in the context of the electron-rich phenazine system.

A plausible scenario involves 1,4,7-phenazinetriamine acting as a bifunctional catalyst, where one amino group acts as a Brønsted base to activate a nucleophile, while another engages in hydrogen bonding to activate an electrophile, all within the same transition state.

Caption: A hypothetical mode of bifunctional activation by 1,4,7-phenazinetriamine.

Application Note: Screening for Organocatalytic Activity in Michael Additions

The Michael addition of a nucleophile to an α,β-unsaturated carbonyl compound is a cornerstone of C-C bond formation. The following protocol outlines a general procedure for screening the organocatalytic activity of 1,4,7-phenazinetriamine in this reaction.

Experimental Protocol: Michael Addition of Diethyl Malonate to Chalcone

Materials:

• 1,4,7-Phenazinetriamine (Catalyst, 10 mol%)

• Chalcone (Electrophile, 1 mmol)

• Diethyl malonate (Nucleophile, 1.2 mmol)

• Toluene (Solvent, 2 mL)

Procedure:

• In a vial equipped with a magnetic stir bar, dissolve chalcone (208 mg, 1 mmol) in toluene (2 mL).

• Add 1,4,7-phenazinetriamine (22.5 mg, 0.1 mmol, 10 mol%).

• Add diethyl malonate (181 µL, 1.2 mmol).

• Seal the vial and stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, directly load the reaction mixture onto a silica gel column for purification.

Expected Outcome and Data Interpretation: The formation of the Michael adduct would indicate that 1,4,7-phenazinetriamine possesses organocatalytic activity. The yield and enantioselectivity (if applicable, with a prochiral nucleophile/electrophile) would need to be determined by NMR and chiral HPLC, respectively. This would open the door to further optimization of reaction conditions and exploration of substrate scope.

Conclusion and Future Outlook

While the direct catalytic applications of 1,4,7-phenazinetriamine remain to be experimentally validated, a thorough analysis of its structure and the behavior of related phenazine derivatives provides a compelling case for its potential as a versatile, metal-free catalyst. Its electron-rich, conjugated system is highly suggestive of a potent photoredox catalyst, while its multiple amine functionalities present clear opportunities for organocatalysis.

The protocols and mechanistic hypotheses presented in this guide are intended to serve as a launchpad for further investigation. We encourage researchers in both academia and industry to explore the catalytic frontier of 1,4,7-phenazinetriamine. Such studies would not only expand the toolbox of sustainable catalytic methods but could also lead to the discovery of novel and efficient pathways for the synthesis of valuable chemical entities. The journey from a simple intermediate to a powerful catalyst is a testament to the continuous evolution of chemical synthesis, and 1,4,7-phenazinetriamine may well be the next molecule to make that leap.

References

• Sousa, M., et al. (2021). Sustainable synthesis of asymmetric phenazines and phenoxazinones mediated by CotA-laccases. Green Chemistry, 23(1), 448-456.
• Pérez-Sánchez, G., et al. (2026). Phenazine-Based Homogeneous Photocatalysts for Visible-Light-Driven Hydrogenation of Nitroarenes Under Mild Conditions. MDPI.
• Pérez-Sánchez, G., et al. (2026). Phenazine-Based Homogeneous Photocatalysts for Visible-Light-Driven Hydrogenation of Nitroarenes under Mild Conditions. Preprints.org.
• Maity, S., & Dhar, B. B. (2021). Visible-light-mediated synthesis of substituted phenazine and phenoxazinone using Eosin Y as a photoredox catalyst. Organic Letters, 23(9), 3269–3273.
• Piva, S., et al. (2015). Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments. ScienceOpen.
• Mattson, K. M., et al. (2017). Structure–Property Relationships for Tailoring Phenoxazines as Reducing Photoredox Catalysts. Journal of the American Chemical Society, 139(43), 15473–15480.
• Maity, S., & Dhar, B. B. (2021). Visible-Light-Mediated Synthesis of Substituted Phenazine and Phenoxazinone Using Eosin Y as a Photoredox Catalyst. Organic Letters, 23(9), 3269-3273.
• Winkler, J. D., et al. (2012).
• Pérez-Sánchez, G., et al. (2026). Phenazine-Based Homogeneous Photocatalysts for Visible-Light-Driven Hydrogenation of Nitroarenes under Mild Conditions.
• Sanyasi, S., et al. (2023). Catalytic oxidation of substituted aminophenol by phenoxazinone synthase.
• Clemente, F. R., & Houk, K. N. (2004). Quantum Mechanical Investigations of Organocatalysis: Mechanisms, Reactivities, and Selectivities. PMC.
• Theriot, J. C., et al. (2019).
• Singh, S., et al. (2018). Organocatalysis: Trends of Drug Synthesis in Medicinal Chemistry.
• Maity, S., & Dhar, B. B. (2021). Visible-Light-Mediated Synthesis of Substituted Phenazine and Phenoxazinone Using Eosin Y as a Photoredox Catalyst.
• Piva, S., et al. (2015). Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments.

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• 3. preprints.org [preprints.org]
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• 6. researchgate.net [researchgate.net]

Application Note: Preparation, Handling, and Storage of 1,4,7-Phenazinetriamine (9CI) Stock Solutions

Introduction & Scientific Rationale

1,4,7-Phenazinetriamine (CAS 18868-63-8) is a specialized heterocyclic aromatic compound utilized extensively as a building block in advanced organic synthesis, dye manufacturing, and the development of organic electronic materials[1]. Structurally, it consists of a redox-active phenazine core functionalized with three primary amino groups.

While these electron-donating amino groups impart unique optical and electronic properties, they also render the molecule highly susceptible to auto-oxidation and photo-degradation. Phenazine derivatives readily act as electron shuttles and free radical generators[2]. Consequently, exposing 1,4,7-phenazinetriamine to atmospheric oxygen, moisture, or light during solution preparation can lead to rapid polymerization, hydroxylation, or irreversible oxidation of the amine groups. To maintain scientific integrity and experimental reproducibility, stock solutions must be prepared under strictly controlled, anhydrous, and anaerobic conditions[2].

Physicochemical Properties & Solubility Profile

Before preparing stock solutions, it is critical to understand the physical constraints of the compound. Polyaminated phenazines typically exhibit poor solubility in pure water due to their rigid, planar aromatic structure, but they dissolve readily in polar aprotic solvents.

Property	Value
Chemical Name	1,4,7-Phenazinetriamine (9CI)
CAS Number	18868-63-8
Molecular Formula	C₁₂H₁₁N₅
Molecular Weight	225.25 g/mol
Primary Solvents	Anhydrous DMSO, DMF
Solubility Limit (DMSO)	~10 - 14 mg/mL (Requires sonication)
Appearance	Crystalline solid / Powder

Note: To prepare a standard 10 mM master stock solution in 1 mL of solvent, 2.25 mg of 1,4,7-phenazinetriamine is required.

Stock Preparation Workflow

Figure 1: Workflow for the preparation and storage of 1,4,7-phenazinetriamine stock solutions.

Step-by-Step Protocol: Preparation of 10 mM Master Stock

This protocol is designed as a self-validating system to minimize oxidative degradation and maximize the shelf-life of the compound.

Materials Required:

• 1,4,7-Phenazinetriamine powder (≥98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) (Water content ≤0.005%)

• Argon or Nitrogen gas source

• Amber glass chromatography vials (to block UV/Vis light)

• Ultrasonic bath

Procedure:

• Equilibration: Allow the lyophilized 1,4,7-phenazinetriamine vial to reach room temperature inside a desiccator before opening.

  • Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water acts as a nucleophile and catalyst for the oxidative degradation of the amino groups.

• Weighing & Dissolution: Weigh out 2.25 mg of the compound and transfer it to a sterile, light-protected tube. Add exactly 1.0 mL of anhydrous DMSO to achieve a 10 mM concentration.

  • Causality: Anhydrous DMSO is prioritized over aqueous buffers for stock generation because it lacks the dissolved oxygen and protons necessary to drive the auto-oxidation of the phenazine core[2].

• Homogenization: Vortex the solution for 30 seconds. If particulate matter remains, place the tube in an ultrasonic bath at room temperature for 5–10 minutes.

  • Causality: Sonication provides the kinetic energy required to overcome the strong intermolecular π-π stacking forces of the phenazine rings without applying destructive thermal heat.

• Aliquoting: Divide the master stock into single-use aliquots (e.g., 50 µL or 100 µL) in amber glass vials.

  • Causality: Phenazine derivatives undergo rapid photochemical degradation. Amber vials block UV and blue light, preventing photo-induced radical formation. Furthermore, single-use aliquots prevent repeated freeze-thaw cycles, which cause compound precipitation and concentration inaccuracies[3].

• Inert Gas Purging (Critical Step): Gently blow a stream of Argon or Nitrogen gas over the liquid surface of each aliquot for 5–10 seconds before immediately capping tightly.

  • Causality: Purging displaces atmospheric oxygen from the vial's headspace, effectively halting aerobic oxidation during long-term storage[2].

• Storage: Store the purged aliquots immediately at -20°C (stable for up to 1 month) or -80°C (stable for up to 6 months)[3].

Preparation of Aqueous Working Solutions

Biological and analytical experiments often require the compound to be in an aqueous environment (e.g., PBS, cell culture media, or analytical buffers).

• Thawing: Remove a single aliquot from the freezer and allow it to thaw completely at room temperature in the dark. Vortex briefly to ensure homogeneity.

• Dilution: Pipette the required volume of the DMSO stock directly into the aqueous buffer while vortexing rapidly.

  • Causality: Rapid mixing prevents localized high concentrations of the hydrophobic compound, which can lead to rapid nucleation and precipitation.

• Immediate Use: Aqueous working solutions must be prepared immediately prior to the experiment and should not be stored for more than one day[2].

  • Causality: Once introduced to an aqueous, oxygen-rich environment, 1,4,7-phenazinetriamine becomes highly susceptible to redox cycling and degradation.

• Solvent Control: Ensure that the final concentration of DMSO in biological assays does not exceed 0.1% to 0.5% (v/v) to prevent solvent-induced cytotoxicity[2].

Quality Control & Stability Monitoring

To ensure trustworthiness in your experimental data, periodically verify the integrity of your stock solutions:

• Visual Inspection: 1,4,7-phenazinetriamine solutions should maintain a consistent color. A sudden darkening or shift in hue (e.g., turning deep brown or black) is a primary indicator of amine oxidation or polymerization.

• Analytical Verification: For highly sensitive applications, verify the stock integrity via LC-MS or UV-Vis spectroscopy. The appearance of higher molecular weight adducts (dimers) or a shift in the λmax​ indicates degradation.

References

• ChemicalCell: 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8 Product Information. Retrieved from [Link][1]

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

troubleshooting low solubility of 1,4,7-phenazinetriamine(9ci) in aqueous media

Welcome to the technical support guide for 1,4,7-phenazinetriamine(9ci). This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aqueous solubility of this compound. The following question-and-answer guide provides in-depth, field-proven insights and step-by-step protocols to help you achieve successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm struggling to dissolve 1,4,7-phenazinetriamine(9ci) in my aqueous buffer. Why is it so poorly soluble?

A1: The low aqueous solubility of 1,4,7-phenazinetriamine(9ci) is rooted in its fundamental chemical structure. Understanding this is the first step in overcoming the challenge.

• Aromatic and Hydrophobic Nature: The compound is built on a phenazine core, a large, rigid, tricyclic aromatic system. This substantial hydrocarbon portion of the molecule is hydrophobic (water-repelling), which is the primary reason for its poor solubility in water.[1][2] Aromatic amines are generally less soluble in water compared to their aliphatic counterparts due to the larger, hydrophobic hydrocarbon part.[1][2][3]

• Reduced Hydrogen Bonding: While the three amine (-NH₂) groups can participate in hydrogen bonding with water, their effectiveness is diminished. The lone pair of electrons on the nitrogen atoms are partially delocalized into the electron-withdrawing aromatic ring system.[4][5] This conjugation reduces the electron density on the nitrogen, weakening its ability to act as a hydrogen bond acceptor.

• High Molecular Weight: Generally, as the molecular weight and carbon count of an amine increase, its solubility in water decreases proportionally.[2][3] 1,4,7-phenazinetriamine(9ci) is a relatively large molecule, further contributing to its low solubility.

Q2: What is the most effective first step to solubilize this compound?

A2: The most critical and effective initial strategy is pH adjustment . The amine groups in 1,4,7-phenazinetriamine(9ci) are basic and can be protonated in an acidic environment to form ammonium salts. These ionic salts are significantly more polar and, therefore, more soluble in aqueous media.[5][6][7]

The basicity of amines allows them to be dissolved in dilute mineral acid solutions, a property that facilitates their handling and purification.[8]

Sources

• 1. Aromatic amines are insoluble in water because ADue class 11 chemistry CBSE [vedantu.com]
• 2. embibe.com [embibe.com]
• 3. What are the physical properties of amines? | AAT Bioquest [aatbio.com]
• 4. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 5. Amine - Wikipedia [en.wikipedia.org]
• 6. issr.edu.kh [issr.edu.kh]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. chem.libretexts.org [chem.libretexts.org]

preventing oxidation of 1,4,7-phenazinetriamine(9ci) during long-term storage

A Guide to Preventing Oxidation and Ensuring Compound Integrity

Introduction: 1,4,7-Phenazinetriamine(9ci), a key heterocyclic aromatic amine, serves as a critical building block in the synthesis of dyes, functional materials, and potential pharmaceutical agents[1]. However, its chemical structure, rich in electron-donating amine groups, renders it highly susceptible to oxidative degradation. This degradation, accelerated by common laboratory environmental factors, can compromise experimental outcomes, leading to loss of activity, formation of impurities, and unreliable results.

This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to prevent the oxidation of 1,4,7-Phenazinetriamine(9ci) during long-term storage. By implementing these field-proven protocols, users can ensure the stability, purity, and reliability of this valuable compound.

Part 1: Frequently Asked Questions (FAQs)

Q1: What makes 1,4,7-Phenazinetriamine(9ci) so sensitive to oxidation?

A1: The compound's sensitivity stems from its molecular structure. It is both a phenazine derivative and a primary aromatic amine[1][2]. Aromatic amines are prone to oxidation because the lone pair of electrons on the nitrogen atoms can readily participate in reactions, particularly with atmospheric oxygen[3]. This process is often catalyzed by exposure to light (photolysis) and heat, leading to the formation of colored byproducts and a loss of compound purity[4][5].

Q2: What are the most obvious signs of degradation?

A2: The primary visual indicator of oxidation is a change in color . Fresh, pure 1,4,7-Phenazinetriamine(9ci) should have a specific appearance (as noted on its certificate of analysis). Upon oxidation, aromatic amines typically develop yellow, brown, or darker hues[4][6]. Analytically, degradation is confirmed by a decrease in the main peak area and the appearance of new impurity peaks in an HPLC chromatogram[7].

Q3: In short, what are the ideal conditions for long-term storage?

A3: For maximum stability (>6 months), 1,4,7-Phenazinetriamine(9ci) solid should be stored at -20°C or below , in a tightly sealed amber glass vial , with the headspace purged and filled with an inert gas like argon or nitrogen[7][8][9].

Q4: Can I store 1,4,7-Phenazinetriamine(9ci) in a solution for long-term use?

A4: It is strongly discouraged. Phenazines and aromatic amines are significantly less stable in solution compared to their solid state[7][10]. If you must store a solution, prepare it fresh whenever possible. For short-term storage (a few days at most), use an anhydrous, degassed solvent, store the solution frozen at -20°C or -80°C, and protect it from light[7]. Aliquoting into single-use vials is recommended to avoid repeated freeze-thaw cycles[7].

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter, providing potential causes and actionable solutions.

Issue Observed	Potential Cause(s)	Recommended Action(s)
Unexpected experimental results or loss of compound activity.	Compound Degradation: The most likely cause is the oxidation of your stock material due to improper storage.	1. Confirm Purity: Immediately perform a purity check on your current stock using HPLC.[7] 2. Prepare Fresh: Use a fresh, unopened vial of the compound to prepare a new stock solution. 3. Review Protocols: Compare your storage and handling procedures against the recommendations in this guide.
Solid compound has changed color (e.g., darkened, turned yellow/brown).	Oxidation: Exposure to atmospheric oxygen. Photodegradation: Exposure to ambient or UV light.	1. Discard: Do not use the discolored material, as its purity is compromised. 2. Implement Inert Storage: For new vials, immediately transfer to an inert atmosphere (see Protocol 1). 3. Ensure Light Protection: Store all vials in the dark or in amber containers.[7]
Low purity detected in a newly received or recently opened vial.	Degradation During Shipping: Improper packaging or temperature fluctuations during transit. Improper Handling: The vial was opened on the benchtop, introducing air and moisture.	1. Contact Supplier: If the compound is newly received, contact the supplier with your analytical data. 2. Handle Under Inert Gas: Always open and handle air-sensitive compounds in a glovebox or under a positive pressure of inert gas.[11]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting issues related to compound stability.

Caption: Troubleshooting workflow for stability issues.

Part 3: In-Depth Protocols and Methodologies

Protocol 1: Optimal Long-Term Storage of Solid 1,4,7-Phenazinetriamine(9ci)

This protocol describes the gold-standard method for preparing solid, air-sensitive compounds for long-term storage to prevent oxidation.

Objective: To create an oxygen-free and moisture-free environment for the compound.

Methodology: This can be achieved using either a glovebox (preferred) or a Schlenk line.

A) Using a Glovebox

• Preparation: Place the unopened manufacturer's vial, new amber glass storage vials (with PTFE-lined caps), a spatula, and a balance inside the glovebox antechamber.

• Purging: Cycle the antechamber atmosphere (evacuate and backfill with inert gas, e.g., high-purity nitrogen or argon) at least three times to remove atmospheric air and moisture[11].

• Transfer: Move the items into the main glovebox chamber.

• Aliquot: Open the manufacturer's vial. Weigh the desired amounts of 1,4,7-Phenazinetriamine(9ci) and aliquot into the new amber vials. This prevents contamination of the main stock.

• Sealing: Tightly cap each vial inside the glovebox. For extra protection, wrap the cap-vial interface with Parafilm®.

• Labeling: Label each vial clearly with the compound name, date, and concentration (if applicable later).

• Storage: Remove the sealed vials from the glovebox and immediately place them in a freezer set to -20°C or -80°C for long-term storage[7][8].

B) Using a Schlenk Line (if a glovebox is unavailable)

• Preparation: Place the solid compound in a Schlenk flask or a vial with a septum-fitted sidearm.

• Inert Gas Connection: Connect the flask/vial to the Schlenk line.

• Purge Cycle: Carefully evacuate the flask under vacuum to remove the air, then backfill with a positive pressure of inert gas (argon is preferred as it is denser than air)[9]. Repeat this vacuum/backfill cycle 3-5 times to ensure the atmosphere is fully inert.

• Sealing and Storage: While under a positive pressure of inert gas, tightly seal the vial or flask. Wrap with Parafilm® and store at -20°C or below, protected from light.

Summary of Optimal Storage Conditions

Parameter	Recommendation	Rationale & Scientific Justification
Physical Form	Solid	Maximizes chemical stability. Solvents can accelerate degradation pathways[7].
Temperature	-20°C or -80°C	Reduces the rate of chemical reactions, including oxidation. Studies on aromatic amines show stability for over a year at -70°C[8][12].
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, the primary reactant in the oxidation process, thereby preventing degradation[13][14][15].
Light Exposure	None (Store in amber vials or in the dark)	Prevents photolytic degradation, where light energy can initiate radical chain reactions leading to decomposition[7].
Container	Tightly-sealed amber glass vial with PTFE-lined cap	Glass is non-reactive. Amber color blocks UV light. A tight seal prevents ingress of oxygen and moisture[16][17].
Humidity	Dry / Anhydrous	Amines can be hygroscopic; moisture can facilitate hydrolytic or oxidative degradation pathways[16]. Inert gas blanketing also ensures a dry environment[13].

Protocol 2: Quality Control - Assessing Compound Stability via HPLC

Objective: To quantitatively assess the purity of 1,4,7-Phenazinetriamine(9ci) and detect the presence of degradation products.

Materials:

• Sample of 1,4,7-Phenazinetriamine(9ci)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water with 0.1% formic acid (or other appropriate modifier)

• HPLC system with a UV detector and a C18 column

Procedure:

• Sample Preparation: Under controlled conditions (in a glovebox or quickly to minimize exposure), accurately weigh ~1 mg of the compound. Dissolve it in a suitable solvent (e.g., ACN or a mixture of ACN/water) to a final concentration of 1 mg/mL. Perform serial dilutions to reach a working concentration suitable for your column and detector (e.g., 10-50 µg/mL).

• HPLC Method:

  • Column: Standard C18, 5 µm, 4.6 x 250 mm (or similar).

  • Mobile Phase: A gradient is often best. For example:

    • Solvent A: Water + 0.1% Formic Acid

    • Solvent B: Acetonitrile + 0.1% Formic Acid

    • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Scan with a PDA/DAD detector to identify the optimal wavelength. Phenazines often absorb in both the UV and visible range (e.g., 254 nm and ~400-450 nm)[18].

  • Injection Volume: 10 µL.

• Analysis: Run the sample. The purity can be calculated based on the area percentage of the main peak relative to the total area of all peaks. Compare the chromatogram to a reference standard or a previously analyzed fresh sample. The appearance of new, earlier-eluting (often more polar) peaks is indicative of oxidative degradation.

Part 4: Scientific Principles of Degradation

Understanding the mechanisms of degradation is key to preventing them. The primary threat to 1,4,7-Phenazinetriamine(9ci) is oxidation.

The Oxidation Pathway

Aromatic amines act as antioxidants by scavenging free radicals, a process that consumes the parent molecule[3]. In the presence of oxygen, this process is accelerated. The reaction can be initiated by energy from light or heat, creating reactive oxygen species or exciting the amine itself. This leads to a cascade of reactions that can involve hydrogen abstraction from the amine groups and subsequent coupling or rearrangement to form complex, often colored, polymeric impurities[19].

Caption: Factors leading to the oxidation of 1,4,7-Phenazinetriamine(9ci).

By controlling the "Initiators / Catalysts" — removing oxygen, blocking light, and lowering the temperature — the pathway to degradation is effectively blocked, preserving the compound's integrity.

References

• BenchChem. (2025). Preventing degradation of phenazine compounds during storage.

• Patterson, D. G., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PubMed. [Link]

• Patterson, D. G., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PMC - NIH. [Link]

• Performance Additives. Aromatic Amines Antioxidants for Polymers. [Link]

• Air Liquide. Nitrogen inerting: protect your products and installations. [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. [Link]

• Cleanroom Technology. (2018). Safely handling air-sensitive products. [Link]

• Air Products. Packaging, Inerting and Blanketing. [Link]

• Google Patents. (2015).

• NINGBO INNO PHARMCHEM CO.,LTD. Advanced Stabilizers for Plastics: Understanding the Benefits of Aromatic Amine Antioxidants. [Link]

• BenchChem. (2025).

• Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety. [Link]

• Hoppe, M., et al. (2023). Examining primary aromatic amines' stability in aqueous food simulants. ResearchGate. [Link]

• Linde Gas. Inerting. [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. [Link]

• MDPI. (2024). Research Progress of Antioxidant Additives for Lubricating Oils. [Link]

• SciSpace. (2018). Oxidation of o‐phenylenediamine to 2,3‐diaminophenazine. [Link]

• Arkivoc. (2016). Phenazines as chemosensors of solution analytes and as sensitizers in organic photovoltaics. [Link]

• ChemicalCell. 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. [Link]

• BenchChem. (2025). Degradation pathways of (Z,Z)-4,7-Decadienol under field conditions.

• Journal of the Chemical Society, Perkin Transactions 2. The kinetics and mechanism of the oxidation of amines and alcohols at oxide-covered nickel, silver, copper, and cobalt electrodes. [Link]

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. Safely handling air-sensitive products [cleanroomtechnology.com]
• 12. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inerting | Air Liquide in the United Kingdom [uk.airliquide.com]
• 14. Packaging, Inerting and Blanketing [airproducts.co.jp]
• 15. linde-gas.no [linde-gas.no]
• 16. diplomatacomercial.com [diplomatacomercial.com]
• 17. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 18. arkat-usa.org [arkat-usa.org]
• 19. The kinetics and mechanism of the oxidation of amines and alcohols at oxide-covered nickel, silver, copper, and cobalt electrodes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing 1,4,7-Phenazinetriamine (9CI) Catalysis

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this comprehensive, self-validating guide to help researchers and drug development professionals master the use of 1,4,7-phenazinetriamine (CAS 18868-63-8) .

While traditionally known as an intermediate for complex dyes and functional materials (1[1]), this highly functionalized heterocyclic aromatic molecule exhibits robust redox properties. It has recently emerged as an exceptional metal-free homogeneous photocatalyst for the visible-light-driven hydrogenation of nitroarenes to anilines (2[2]).

Below, you will find our validated experimental workflows, mechanistic troubleshooting guides, and quantitative optimization parameters.

Mechanistic Overview: The Photoredox Cycle

Understanding the causality of your reaction begins with the catalytic cycle. 1,4,7-phenazinetriamine operates via a stepwise electron and proton transfer mechanism, relying heavily on reductive quenching by a sacrificial donor[2].

Photoredox Catalytic Cycle of 1,4,7-Phenazinetriamine in Nitroarene Hydrogenation.

Self-Validating Experimental Protocol

To ensure scientific integrity, every step in this protocol includes a Causality explanation (why we do it) and a Validation Checkpoint (how to prove it worked).

Target Reaction: Visible-Light-Driven Hydrogenation of Nitroarenes.

• Step 1: Catalyst & Substrate Solvation

  • Action: Dissolve 5 mol% 1,4,7-phenazinetriamine and 1.0 equiv of your nitroarene substrate in a polar aprotic solvent system (e.g., anhydrous CH₃CN).

  • Causality: The triamine functionalization makes the catalyst highly polar. Aprotic solvents prevent premature protonation of the amine groups, ensuring the chromophore remains in its active neutral ground state.

  • Validation Checkpoint: The solution should exhibit a deep, homogeneous color. Verify the absence of particulate scattering using a laser pointer (Tyndall effect check) to confirm complete dissolution.

• Step 2: Sacrificial Donor Addition

  • Action: Add 3.0 equiv of Triethanolamine (TEOA).

  • Causality: TEOA acts as a dual electron and proton donor. Its three hydroxyl groups are critical; they stabilize cationic intermediates during the catalytic cycle and facilitate the regeneration of the catalyst's ground state (2[2]).

  • Validation Checkpoint: A pH paper check of an aqueous micro-aliquot should indicate a slightly basic environment, confirming sufficient TEOA availability for proton-coupled electron transfer (PCET).

• Step 3: Deoxygenation

  • Action: Perform three rigorous freeze-pump-thaw cycles.

  • Causality: Molecular oxygen is a potent triplet quencher. If present, it will intercept the excited state (PTA*) via energy transfer, generating singlet oxygen and completely shutting down the reductive quenching pathway.

  • Validation Checkpoint: A baseline GC-MS aliquot taken post-degassing must show zero oxidative degradation of the substrate or catalyst.

• Step 4: Visible Light Irradiation & Kinetic Tracking

  • Action: Irradiate the reaction vessel using a 390 nm LED light source at room temperature for exactly 12 hours.

  • Causality: 390 nm precisely matches the absorption maximum of the phenazine core, ensuring highly efficient photon-to-electron conversion without providing excess energy that could trigger non-specific side reactions[2].

  • Validation Checkpoint: Track the reaction kinetically via GC-MS at t=2h, 6h, and 12h. The system is validated if the decay of the nitroarene peak inversely mirrors the growth of the aniline peak with >95% mass balance.

Quantitative Optimization Data

Use the following data table to benchmark your experimental parameters against field-proven standards.

Parameter	Tested Variable	Impact on Aniline Yield	Mechanistic Rationale
Sacrificial Donor	Triethanolamine (TEOA)	Optimal (up to 81%)	Three -OH groups provide superior proton-donating sites, stabilizing cationic intermediates[2].
Sacrificial Donor	Diethanolamine (DEA)	Sub-optimal (<50%)	Fewer -OH groups lead to less efficient proton-coupled electron transfer (PCET)[2].
Light Source	390 nm LED	Optimal	Matches the maximum absorption band (λmax) of the phenazine chromophore[2].
Irradiation Time	12 Hours	Maximum Yield	Allows complete conversion of hydroxylamine intermediates to aniline[2].
Irradiation Time	>24 Hours	Decreased Yield	Prolonged irradiation causes reconversion of reactive intermediates and photobleaching[2].

Troubleshooting & FAQs

Troubleshooting Workflow for Optimizing Phenazine-Catalyzed Photoredox Reactions.

Q: Why is my reaction stalling at <20% conversion despite leaving the light on for 48 hours?

A: More time does not equal more yield in photoredox catalysis. Prolonged irradiation actually reduces overall yield due to the reconversion of reactive intermediates and gradual photobleaching of the 1,4,7-phenazinetriamine catalyst (2[2]). You must track the reaction kinetically and stop the irradiation at the optimal time (typically 12 hours).

Q: I am observing significant amounts of azo or azoxy side products instead of the desired aniline. How do I prevent this?

A: Multi-electron reduction pathways (nitro-to-aniline) involve nitroso and hydroxylamine intermediates, which are highly susceptible to side reactions like azo dimerization[2]. This indicates a kinetic bottleneck in your proton-coupled electron transfer (PCET). To resolve this, ensure you are using Triethanolamine (TEOA) rather than Diethanolamine (DEA), as TEOA's three hydroxyl groups provide superior proton-donating sites to rapidly push the hydroxylamine intermediate forward to the aniline product[2].

Q: My 1,4,7-phenazinetriamine catalyst is precipitating out of solution during the reaction. What is the ideal solvent system?

A: 1,4,7-phenazinetriamine has three primary amino groups, making it highly polar and prone to hydrogen bonding[1]. Pure non-polar solvents (like toluene or hexane) will lead to rapid agglomeration. We recommend highly polar aprotic solvents like DMF, DMSO, or a mixed solvent system like CH₃CN/H₂O (4:1 v/v) to maintain homogeneous catalysis and stabilize the radical anion (PTA•⁻) intermediate.

References

• Title: 1,4,7-Phenazinetriamine(9Ci)
• Title: Phenazine-Based Homogeneous Photocatalysts for Visible-Light-Driven Hydrogenation of Nitroarenes Under Mild Conditions Source: MDPI URL

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. mdpi.com [mdpi.com]

overcoming column chromatography purification challenges of 1,4,7-phenazinetriamine(9ci)

Welcome to the Technical Support Center for the purification of complex nitrogen-containing heterocycles. This guide is specifically engineered for researchers, scientists, and drug development professionals working with 1,4,7-phenazinetriamine (9CI) (CAS 18868-63-8)[1].

As a highly conjugated, redox-active molecule possessing three primary amine groups, 1,4,7-phenazinetriamine presents a "perfect storm" of chromatographic challenges: irreversible adsorption, poor solubility, and on-column degradation. This guide provides field-proven, mechanistically grounded solutions to overcome these bottlenecks.

🔍 Diagnostic Troubleshooting & FAQs

Q1: Why does my 1,4,7-phenazinetriamine streak down the entire silica column, resulting in terrible recovery?

The Causality: Bare silica gel contains surface silanol groups (Si-OH) that are weakly acidic (pKa ~4.5–8.5). 1,4,7-phenazinetriamine contains three primary amine groups, making the molecule highly basic. When these basic amines interact with the acidic silanols, they undergo an acid-base proton transfer, creating a strong ionic bond with the stationary phase. This causes the compound to stick irreversibly to the column, resulting in severe tailing and poor recovery[2]. The Solution: You must suppress this ionization. Either switch to an amine-functionalized silica (NH2-silica) which provides a basic surface, or add a competitive amine modifier like 1–5% Triethylamine (TEA) or aqueous Ammonia to your mobile phase[2]. The small TEA molecules will competitively bind to and neutralize the acidic silanols, allowing your target polyamine to elute as a tight band.

Q2: My eluted fractions are turning dark/black instead of the expected color. What is happening?

The Causality: Phenazines are well-known redox-active molecules. The highly electron-rich nature of the triamine-substituted phenazine ring makes it highly susceptible to auto-oxidation[3]. On the high-surface-area environment of a silica column, exposure to atmospheric oxygen can trigger single-electron transfers, generating reactive oxygen species (ROS) and radical cations[3]. These radicals rapidly polymerize or degrade into dark, insoluble tar. The Solution: Treat the purification as an air-sensitive operation. Degas all mobile phase solvents via sonication or sparging, and run the column under a positive pressure of inert gas (Argon or Nitrogen). Collect fractions in amber vials to prevent concurrent photobleaching.

Q3: The crude mixture crashes out (precipitates) at the top of the column during loading. How do I fix this?

The Causality: The planar, highly conjugated phenazine core promotes strong intermolecular π−π stacking, while the three amine groups form extensive hydrogen-bonding networks. This high lattice energy makes the compound poorly soluble in standard non-polar chromatography solvents (e.g., hexane or pure dichloromethane). If you liquid-load the compound in a polar solvent (like pure methanol) and then push it with a non-polar eluent, the sudden drop in solvent polarity causes immediate bulk precipitation at the column head. The Solution: Utilize a Solid Loading technique. By adsorbing the crude mixture onto a dispersive matrix like Celite, you physically separate the molecules, preventing bulk precipitation and allowing them to gradually dissolve into the mobile phase as the gradient increases.

📊 Quantitative Data: Stationary Phase Comparison

To optimize your workflow, compare the expected outcomes of various chromatographic strategies for polyaminated phenazines:

Stationary Phase	Mobile Phase Modifier	Typical Recovery	Tailing Factor ( Tf​ )	Primary Advantage
Bare Silica (Normal Phase)	None	< 20%	> 3.0 (Severe)	Low cost, but highly inefficient for polyamines.
Bare Silica (Normal Phase)	1-5% TEA or NH 4​ OH	70-85%	1.5 - 2.0	Cost-effective; TEA suppresses silanol ionization.
Amine-Functionalized Silica	None	> 90%	1.0 - 1.2	Best resolution; "softer" solvents can be used.
C18 (Reversed-Phase)	Basic Buffer (pH 8-9)	85-95%	1.1 - 1.3	Excellent for separating structural isomers.

🧬 Workflow Visualization

Decision matrix for the chromatographic purification of 1,4,7-phenazinetriamine.

🧪 Experimental Protocols

Protocol A: TEA-Deactivated Normal Phase Chromatography

Use this self-validating protocol if amine-functionalized silica is unavailable. The addition of TEA prevents the basic amines of the phenazine from binding to the acidic silica.

• Solvent Preparation: Prepare the desired mobile phase (e.g., Dichloromethane/Methanol 9:1). Add 2% (v/v) Triethylamine (TEA). Degas the mixture via sonication for 10 minutes to remove dissolved oxygen.

• Column Deactivation: Slurry-pack the silica gel using the TEA-modified solvent. Flush the packed column with at least 3 Column Volumes (CV) of the modified solvent. Causality: This ensures complete neutralization of all acidic silanol sites prior to introducing the compound.

• Loading: Dissolve the crude 1,4,7-phenazinetriamine in the minimum amount of modified solvent. (If insoluble, proceed immediately to Protocol B).

• Elution (Inert Atmosphere): Run the column under a positive pressure of Argon or Nitrogen to prevent auto-oxidation. Collect fractions in amber vials.

• System Validation: Spot the eluted fractions on a TLC plate that has been pre-run in a TEA-containing solvent. A single, well-defined circular spot (rather than a streak) validates the successful suppression of silanol interactions.

Protocol B: Solid-Loading for Poorly Soluble Polyamines

Use this protocol to prevent the phenazine from precipitating at the column head.

• Dissolution: Dissolve the crude 1,4,7-phenazinetriamine mixture in a highly polar, volatile solvent (e.g., pure Methanol or Tetrahydrofuran) in a round-bottom flask.

• Adsorption: Add dry, washed Celite 545 to the solution. Use a mass ratio of 1:2 to 1:3 (Crude Mass : Celite). Note: Do not use bare silica for solid loading as the drying process will bake the polyamine onto the acidic silanols.

• Evaporation: Evaporate the solvent slowly under reduced pressure (rotary evaporator) until a completely dry, free-flowing powder is obtained.

• Application: Carefully pour the dry powder onto the flat surface of the pre-packed, solvent-equilibrated column. Cover the powder with a 1 cm layer of clean sea sand to prevent disturbance during solvent addition.

• Elution: Proceed with the standard elution gradient. The Celite acts as an inert dispersion matrix, preventing localized precipitation and allowing the compound to elute smoothly.

📚 References

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage URL:[Link]

• Phenazine Content in the Cystic Fibrosis Respiratory Tract Negatively Correlates with Lung Function and Microbial Complexity ATS Journals URL:[Link]

Sources

• 1. 1,4,7-Phenazinetriamine(9CI) | 18868-63-8 [chemicalbook.com]
• 2. biotage.com [biotage.com]
• 3. atsjournals.org [atsjournals.org]

stabilizing 1,4,7-phenazinetriamine(9ci) under prolonged UV light exposure

Welcome to the Technical Support & Troubleshooting Center for the handling and stabilization of 1,4,7-phenazinetriamine (9CI) (CAS: 18868-63-8).

As a highly electron-rich, conjugated heterocyclic compound, 1,4,7-phenazinetriamine is highly valued in redox chemistry, dye synthesis, and optoelectronics. However, its triamine-substituted phenazine core makes it exceptionally vulnerable to UV-induced photodegradation. This guide provides researchers with field-proven, mechanistically grounded protocols to stabilize this compound during prolonged UV exposure.

Mechanistic Overview: Why Does 1,4,7-Phenazinetriamine Degrade?

To stabilize a molecule, we must first understand how it breaks down. When 1,4,7-phenazinetriamine is exposed to UV light, it absorbs photons and transitions into an excited singlet state ( S1​ ). From here, two primary degradation pathways occur:

• Type II Photo-oxidation (Singlet Oxygen Pathway): The molecule undergoes intersystem crossing to a long-lived triplet state ( T1​ ). This triplet state transfers energy to dissolved ground-state oxygen ( 3O2​ ), generating highly reactive singlet oxygen ( 1O2​ ). Singlet oxygen rapidly attacks the electron-rich amine groups and the conjugated phenazine ring, leading to irreversible oxidation and N-C bond cleavage [1].

• Radical Abstraction (Solvent-Mediated): If dissolved in halogenated solvents (e.g., chloroform, dichloromethane), the excited phenazine abstracts a halogen atom, initiating a rapid, destructive radical chain reaction that leads to photobleaching and the formation of graphitic carbon byproducts [2, 3].

Fig 1: UV-induced degradation pathways of phenazine derivatives and stabilization interventions.

Troubleshooting FAQs

Q1: My 1,4,7-phenazinetriamine solution turns dark and loses its spectral signature after 30 minutes under a 365 nm UV lamp. What is happening? A: You are observing irreversible photo-oxidation. The three amine groups on the phenazine ring donate electron density, making the ring highly susceptible to electrophilic attack by singlet oxygen ( 1O2​ ) generated during UV irradiation [4]. Actionable Fix: You must deoxygenate your solvent prior to dissolving the compound (see Protocol A) and consider adding a singlet oxygen quencher like DABCO (1,4-diazabicyclo[2.2.2]octane).

Q2: I am forced to use chloroform for my specific extraction assay, but the compound degrades almost instantly under UV. How can I prevent this? A: Phenazine derivatives are notoriously unstable in halogenated solvents under UV light because the excited state molecule abstracts chlorine atoms, forming destructive free radicals [3]. Actionable Fix: If you cannot switch to a non-halogenated solvent (like toluene or acetonitrile), you must add a radical scavenger. Add 1-5 mM of Trolox (a water/lipid-soluble Vitamin E derivative) or BHT (Butylated hydroxytoluene) to the chloroform to intercept the radicals before they destroy the phenazine core.

Q3: I am using 1,4,7-phenazinetriamine in a live-cell fluorescence assay. I cannot use toxic quenchers like DABCO or purge with Argon. How do I stabilize it? A: In biological matrices, you must rely on biocompatible antioxidants and steric shielding. Actionable Fix: Supplement your imaging buffer with 1 mM Ascorbic Acid (Vitamin C) to act as a reducing agent and ROS scavenger. Additionally, complexing the dye with Hydroxypropyl- β -cyclodextrin (HP- β -CD) can encapsulate the phenazine core, physically shielding it from dissolved oxygen and restricting the conformational flexibility required for degradation.

Quantitative Stability Data

The following table summarizes the expected half-life ( t1/2​ ) of 1,4,7-phenazinetriamine under continuous 365 nm UV irradiation (10 mW/cm²) across different environmental conditions.

Solvent Matrix	Atmospheric Condition	Additive / Stabilizer	Expected Half-Life ( t1/2​ )	Degradation Mechanism
Chloroform ( CHCl3​ )	Ambient Air	None	< 5 minutes	Radical abstraction + 1O2​
Acetonitrile ( CH3​CN )	Ambient Air	None	~ 45 minutes	1O2​ oxidation
Acetonitrile ( CH3​CN )	Argon Purged	None	~ 180 minutes	Trace radical / thermal
Acetonitrile ( CH3​CN )	Ambient Air	5 mM DABCO	~ 240 minutes	Suppressed 1O2​
Acetonitrile ( CH3​CN )	Argon Purged	5 mM DABCO	> 800 minutes	Highly Stabilized
Aqueous Buffer (pH 7.4)	Ambient Air	1 mM Ascorbic Acid	~ 120 minutes	Suppressed ROS

Standard Operating Protocols for UV Stabilization

To ensure self-validating and reproducible results, follow these methodologies rigorously.

Protocol A: Rigorous Deoxygenation via Inert Gas Sparging

Purpose: To remove dissolved ground-state oxygen, thereby preventing the formation of singlet oxygen upon UV exposure.

• Solvent Preparation: Transfer your chosen non-halogenated solvent (e.g., HPLC-grade Acetonitrile) into a heavy-walled glass vial equipped with a septum cap.

• Sparging Setup: Insert a long, stainless-steel needle through the septum so the tip reaches the bottom of the solvent. Insert a second, shorter needle just through the septum to act as a gas vent.

• Argon Purging: Connect the long needle to a high-purity Argon gas line. Bubble Argon vigorously through the solvent for a minimum of 30 minutes (for volumes up to 50 mL). Causality: Argon is heavier than air and nitrogen; it efficiently displaces dissolved O2​ and blankets the liquid surface.

• Compound Addition: Quickly remove the vent needle, then the sparging needle. Add the 1,4,7-phenazinetriamine powder rapidly, reseal, and gently sonicate in the dark until dissolved.

• Storage: Keep the solution under positive Argon pressure if continuous UV exposure is required.

Protocol B: Chemical Quenching Formulation (DABCO Addition)

Purpose: To chemically quench any residual singlet oxygen and stabilize the triplet state without altering the primary absorption characteristics of the phenazine.

• Stock Preparation: Prepare a 100 mM stock solution of DABCO in your target solvent. (DABCO is highly soluble in most organic solvents and water).

• Formulation: To your working solution of 1,4,7-phenazinetriamine (typically 10-50 µM), add the DABCO stock to achieve a final concentration of 5 mM .

• Equilibration: Stir the solution for 5 minutes in the dark.

• Validation: Record a baseline UV-Vis spectrum. DABCO absorbs deep in the UV (< 250 nm) and will not interfere with the visible/near-UV absorption profile of the phenazine derivative. Proceed with prolonged UV exposure.

Fig 2: Step-by-step workflow for preparing highly UV-stable phenazine solutions.

References

• Screening Ultra-Stable (Phenazine)dioxyalkanocic Acids with Varied Water-Solubilizing Chain Lengths for High-Capacity Aqueous Redox Flow Batteries. Journal of the American Chemical Society.[Link]

• Photochemical Reactions of Phenazine and Acridine Adsorbed on Silver Colloid Surfaces. The Journal of Physical Chemistry B.[Link]

• Photostability of Phenoxazine Derivatives. ChemPhysChem / PubMed.[Link]

• Photocatalytic Degradation of Safranin O: Unraveling the Roles of Dissolved Gases, Environmental Matrices, and Reactive Species. MDPI.[Link]

resolving crystallization and precipitation issues with 1,4,7-phenazinetriamine(9ci)

Welcome to the Technical Support Center for 1,4,7-phenazinetriamine (9CI) (CAS: 18868-63-8). As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the notorious solubility and crystallization bottlenecks associated with this compound.

1,4,7-phenazinetriamine is a specialized heterocyclic aromatic building block widely used in organic synthesis, optoelectronics, and pharmaceutical development[1]. However, its structural topology frequently leads to intractable amorphous precipitation during routine laboratory workflows. This guide synthesizes structural causality with field-validated protocols to help you achieve stable solutions and X-ray-quality single crystals.

Part 1: Mechanistic Overview of Precipitation

To solve precipitation issues, we must first understand the molecular forces at play. Phenazines are highly conjugated, planar tricyclic molecules that exhibit a strong thermodynamic drive to form stacked columns via π−π interactions[2]. When functionalized with three primary/secondary amine groups, the molecule gains a multidirectional, potent hydrogen-bonding network.

During standard solvent evaporation or rapid cooling, these strong intermolecular forces instantly outcompete solute-solvent interactions. The result is kinetic trapping : the molecules aggregate chaotically and "crash out" as an amorphous powder before they can organize into a thermodynamic crystal lattice, a well-documented hurdle in pharmaceutical crystal engineering[3].

Kinetic vs. thermodynamic drivers in 1,4,7-phenazinetriamine precipitation.

Part 2: Troubleshooting FAQs

Q1: Why does my 1,4,7-phenazinetriamine crash out of solution immediately when I transfer it to a cooler environment? A: This is a classic supersaturation shock. The solubility curve of highly hydrogen-bonded phenazines is exceptionally steep relative to temperature. A sudden drop in temperature rapidly decreases the solvent's capacity to disrupt the π−π stacking[2], forcing immediate amorphous precipitation. Solution: You must strictly control the cooling rate (e.g., ≤1∘ C/hour) using a programmable bath, or switch to an antisolvent diffusion method.

Q2: I need to prepare a highly concentrated stock solution for biological assays, but the free base won't dissolve past 1 mg/mL in standard buffers. How can I fix this? A: You must disrupt the intermolecular hydrogen-bonding network. By adding a stoichiometric amount of acid (e.g., 0.1 M HCl), you protonate the amine moieties to form a hydrochloride salt. This introduces positive charges onto the molecules, creating electrostatic repulsion that breaks the aggregates apart and drastically increases aqueous/polar solubility.

Q3: Standard evaporation yields useless powder. How do I get X-ray quality single crystals? A: Standard evaporation increases supersaturation too quickly. You must shift from kinetic to thermodynamic control. Utilizing Vapor Diffusion with a volatile antisolvent allows for an ultra-slow, gradient-based reduction in solubility. Alternatively, introducing hydrogen-bond acceptors (like vanillin or dicarboxylic acids) can template ordered growth via co-crystallization[4].

Part 3: Quantitative Solubility & Crystallization Data

To select the correct solvent system, reference the empirical data summarized below. Note: "Crystallization Suitability" refers to the solvent's ability to support slow, ordered lattice formation.

Solvent System	Additive	Solubility Profile	Crystallization Outcome
Methanol / Ethanol	None	Low (<1 mg/mL)	Rapid amorphous precipitation
DMSO / DMF	None	Moderate (~10 mg/mL)	Microcrystalline powder
DMSO	0.1 M HCl	High (>50 mg/mL)	Stable stock solution / Salt crystals
DMSO (Primary) + DCM (Antisolvent)	None	Concentration dependent	High-quality single crystals

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. If a specific validation checkpoint fails, do not proceed to the next step.

Protocol 1: Controlled Anti-Solvent Vapor Diffusion (For Single Crystals)

Causality: Dichloromethane (DCM) vapor slowly diffuses into the DMSO solution, gradually lowering the dielectric constant and gently increasing supersaturation, giving molecules time to adopt the lowest-energy crystalline lattice.

• Solubilization: Dissolve 10 mg of 1,4,7-phenazinetriamine in 1 mL of anhydrous DMSO in a 4 mL glass vial.

  • Self-Validation Checkpoint: The solution must be completely transparent. If any cloudiness persists, add DMSO in 100 µL increments until clear.

• Filtration (Critical): Pass the solution through a 0.22 µm PTFE syringe filter into a clean 4 mL inner vial.

  • Causality: This removes microscopic dust and undissolved solute that act as heterogeneous nucleation seeds, which trigger premature "crashing."

• Chamber Setup: Place the uncapped 4 mL vial into a larger 20 mL outer vial. Carefully pipette 3 mL of Dichloromethane (DCM) into the outer vial (surrounding the inner vial).

• Incubation: Cap the 20 mL outer vial tightly with a PTFE-lined cap. Store at 20°C in a vibration-free environment for 5-7 days.

Optimized workflow for controlled crystallization of phenazine derivatives.

Protocol 2: Acid-Mediated Solubilization and Salt Recrystallization

Causality: Converting the free base to a hydrochloride salt utilizes electrostatic repulsion to prevent π−π stacking, allowing for higher concentration handling and controlled salt crystallization.

• Suspension: Suspend 50 mg of 1,4,7-phenazinetriamine in 2 mL of methanol. The compound will remain largely insoluble.

• Acidification: Under gentle stirring, add 0.1 M HCl dropwise.

  • Self-Validation Checkpoint: Monitor the suspension. Stop adding acid exactly when the suspension clears into a homogeneous solution. Over-acidification can lead to degradation.

• Thermal Annealing: Warm the solution gently to 40°C for 10 minutes to ensure complete dissolution.

• Controlled Cooling: Transfer the vial to a programmable cooling bath or a Dewar flask filled with water at 40°C. Allow the system to cool to room temperature at a natural, insulated rate over 24 hours. Needle-like crystals of the hydrochloride salt will form.

Part 5: References

• 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8 | ChemicalRoot | 1

• Discotic Liquid Crystalline Phenazine Derivatives | Chemistry - A European Journal (via PubMed) |2

• Crystal engineering of active pharmaceutical ingredients to improve solubility and dissolution rates | ResearchGate |3

• Solvent-free preparation of co-crystals of phenazine and acridine with vanillin | ResearchGate | 4

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. Discotic Liquid Crystalline Phenazine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to Lysosomotropic Dyes: A Comparative Analysis of Neutral Red and Phenazine-Based Compounds in Cell Viability Assays

In the landscape of cell-based assays, the accurate assessment of cell viability is a cornerstone of toxicology, drug discovery, and fundamental biological research. While a multitude of methods exist, dye-based assays remain a popular choice due to their simplicity and cost-effectiveness. Among these, the Neutral Red assay has long been a staple for its unique mechanism centered on lysosomal integrity. This guide provides an in-depth comparison of the well-established Neutral Red assay with other viability indicators, particularly those from the phenazine class of compounds, a group to which the synthetic intermediate 1,4,7-phenazinetriamine(9ci) belongs. While 1,4,7-phenazinetriamine(9ci) is primarily a building block for more complex molecules and not a standalone assay reagent, understanding the properties of related phenazine dyes offers valuable insights into potential alternatives and complementary approaches to the Neutral Red assay.[1]

The Principle of Lysosomal Integrity: The Neutral Red Assay

The Neutral Red (NR) uptake assay is a quantitative method for determining the number of viable cells in a culture.[2] Its mechanism is elegantly simple, relying on the ability of healthy cells to actively transport and sequester the supravital dye Neutral Red within their lysosomes.[2][3][4]

At a physiological pH, the weakly cationic Neutral Red dye can penetrate the cell membrane. Once inside the cell, it becomes protonated and trapped within the acidic environment of the lysosomes.[5] This accumulation of the dye is an active process, requiring an intact and functional cell membrane and a healthy lysosomal compartment. Consequently, only viable cells can effectively take up and retain Neutral Red. In contrast, non-viable cells with compromised membranes or dysfunctional lysosomes are unable to accumulate the dye.[3][4] After an incubation period, the dye is extracted from the lysosomes of the viable cells using a solubilization solution, and the amount of dye is quantified spectrophotometrically at approximately 540 nm.[3][6] The resulting absorbance is directly proportional to the number of viable cells.

Visualizing the Neutral Red Uptake Mechanism

Caption: Workflow of Neutral Red dye uptake and sequestration in a viable cell.

Phenazines and Related Compounds: Exploring Alternatives

Phenazines are a class of nitrogen-containing heterocyclic compounds known for their diverse redox properties and biological activities, including antimicrobial and anticancer effects.[7] While 1,4,7-phenazinetriamine(9ci) is a precursor in chemical synthesis[1], other phenazine derivatives have been successfully developed as indicators for cell viability.

The most prominent example is Resazurin (AlamarBlue). Resazurin is a blue, non-fluorescent, and cell-permeable dye that is reduced by metabolically active cells to the pink, highly fluorescent resorufin.[8][9] This reduction is carried out by mitochondrial enzymes and other cellular reductases, providing a measure of the overall metabolic activity of the cell population.[8][10]

Key Differences in Mechanism and Application

Feature	Neutral Red Assay	Resazurin (Phenazine-based) Assay
Primary Mechanism	Uptake and sequestration in lysosomes of viable cells.[3][4]	Reduction by mitochondrial and cytoplasmic reductases in metabolically active cells.[11]
Cellular Health Indicator	Lysosomal integrity and membrane function.[12]	Metabolic activity and cellular redox state.[10][11]
Detection Method	Colorimetric (Absorbance at ~540 nm).[3]	Fluorometric (Ex/Em ~540-570/590 nm) or Colorimetric (Absorbance at ~570 nm).[13][14]
Endpoint vs. Real-Time	Endpoint assay requiring cell lysis for dye extraction.	Can be used as an endpoint or for real-time monitoring as the reagents are generally non-toxic.[15][16]
Sensitivity	Generally considered sensitive, capable of detecting 5,000-50,000 cells per well.[3]	Often more sensitive than tetrazolium-based assays, with a wide dynamic range.[8][16]

Experimental Protocols: A Step-by-Step Guide

Neutral Red Cell Viability Assay Protocol

This protocol is a generalized procedure and may require optimization for specific cell types and experimental conditions.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere and grow for 24 hours.

• Compound Treatment: Treat cells with the test compound at various concentrations and incubate for the desired exposure time. Include appropriate vehicle and positive controls.

• Preparation of Neutral Red Medium: On the day of the assay, prepare a working solution of Neutral Red in the appropriate cell culture medium. The final concentration typically ranges from 40-50 µg/mL.[5][17] It is recommended to pre-incubate the Neutral Red medium overnight and centrifuge before use to remove any precipitate.[5][18]

• Incubation with Neutral Red: Remove the treatment medium and add the Neutral Red-containing medium to each well. Incubate for 2-3 hours to allow for dye uptake.[2][6]

• Washing: Carefully remove the Neutral Red medium and wash the cells with a solution such as PBS or a fixative to remove any unincorporated dye.[4]

• Dye Solubilization: Add a solubilization solution (e.g., 1% acetic acid in 50% ethanol) to each well to extract the dye from the lysosomes.[4]

• Absorbance Measurement: Measure the absorbance of the solubilized dye at approximately 540 nm using a microplate reader.

Visualizing the Experimental Workflow

Caption: A generalized experimental workflow for cell viability assays.

Concluding Remarks for the Practicing Scientist

The choice between the Neutral Red assay and a phenazine-based assay like Resazurin depends on the specific research question and experimental context. The Neutral Red assay is a robust and cost-effective method for assessing cell viability based on membrane and lysosomal integrity. It is particularly useful for detecting compounds that may specifically target lysosomes.[18]

On the other hand, phenazine-based assays like Resazurin offer a more direct measure of metabolic activity and can be more sensitive. Their non-lytic nature also allows for multiplexing with other assays, such as those for apoptosis, providing a more comprehensive picture of cellular health.[11][14]

While 1,4,7-phenazinetriamine(9ci) itself is not used in these assays, the broader family of phenazine and phenothiazine dyes offers a rich toolkit for researchers.[7][19][20] By understanding the distinct mechanisms and advantages of each dye, scientists can make informed decisions to select the most appropriate assay for their research, ensuring the generation of reliable and meaningful data in the pursuit of scientific discovery.

References

• Vertex AI Search. (2017, May 2).
• Alojamiento Web UVa. (2023, July 5). Alternatives to MTT Assay in Cell Viability Assessments - 4B.
• Abcam. Cell viability assays.
• Abcam. Neutral Red Assay Kit - Cell Viability / Cytotoxicity (ab234039).
• PubMed.
• Sigma-Aldrich. In Vitro Toxicology Assay Kit, Neutral Red based (TOX4).
• Cell Signaling Technology. Overview of Cell Viability and Survival.
• ResearchGate. (2024, August 22). Seeking Your Insights: Which Cell Viability Assay Do You Prefer and Why?.
• Assaying Cellular Viability Using the Neutral Red Uptake Assay.
• PubMed. Assaying Cellular Viability Using the Neutral Red Uptake Assay.
• ChemicalCell. 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8.
• PMC. The neutral red assay can be used to evaluate cell viability during autophagy or in an acidic microenvironment in vitro.
• Smolecule.
• European Commission. (2007, June 15). DB-ALM Protocol n° 46 : BALB/c 3T3 Neutral Red Uptake (NRU) Cytotoxicity Test.
• ResearchGate. Repetto G, del Peso A, Zurita JL.. Neutral red uptake assay for the estimation of cell viability/cytotoxicity.
• RE-Place. (2008, June 12).
• Cellculture2 - Altervista. (2024, February 27). Neutral red: dye uptake viability test (NRU).
• Benchchem. Resolving issues with reproducibility in Phenazine-1-carbaldehyde bioactivity assays.
• ResearchGate. (2019, June 6). (PDF) Antimelanoma activity of perphenazine and prochlorperazine in human COLO829 and C32 cell lines.
• ResearchGate. NP DOTAU-phenazine #14 inhibits cell viability and increases apoptosis....
• PMC. (2023, June 23).
• ScienceOpen. (2020, January 25). Research Article Comparative Analysis of the Different Dyes' Potential to Assess Human Normal and Cancer Cell ViabilityIn Vitr.
• Trypan Blue Exclusion Assay, Neutral Red, Acridine Orange and Propidium Iodide.
• To dye or not to dye? Understanding the different viability dyes available for flow cytometry.
• IRIS. An alternative to Neutral Red as a dye for environmental contaminant biomonitoring.
• PMC. Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods.
• NCBI Bookshelf - NIH. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• Tokyo Chemical Industry.
• Promega. CellTiter-Blue® Cell Viability Assay.
• Cayman Chemical.
• Sartorius. Incucyte® Lentivirus Viral Titers.
• PubChem. 4,7-Phenanthroline | C12H8N2 | CID 67472.
• ResearchGate. Chemical structures of compound 1-4.
• MDPI. (2024, November 26).
• FUJIFILM Wako. 484-17-3・9-フェナントロール・9-Phenanthrol【詳細情報】｜試薬.

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
• 2. Neutral red uptake assay for the estimation of cell viability/cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neutral Red Assay Kit - Cell Viability / Cytotoxicity (ab234039) | Abcam [abcam.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Neutral red: dye uptake viability test (NRU) - Cellculture2 [cellculture2.altervista.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.smolecule.com [pdf.smolecule.com]
• 8. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]
• 9. mdpi.com [mdpi.com]
• 10. Cell viability assays | Abcam [abcam.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Trypan Blue Exclusion Assay, Neutral Red, Acridine Orange and Propidium Iodide | IntechOpen [intechopen.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. CellTiter-Blue® Cell Viability Assay [promega.jp]
• 15. blog.quartzy.com [blog.quartzy.com]
• 16. researchgate.net [researchgate.net]
• 17. re-place.be [re-place.be]
• 18. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 19. researchgate.net [researchgate.net]
• 20. The potential of phenothiazinium dyes as cytotoxicity markers in cisplatin-treated cells - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Validation Strategies for 1,4,7-Phenazinetriamine (9CI) Purity Determination: A Comparative Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction & Mechanistic Rationale

1,4,7-Phenazinetriamine (9CI) (CAS: 18868-63-8) is a highly specialized heterocyclic aromatic compound that serves as a critical building block in the synthesis of advanced organic dyes, functional materials, and active pharmaceutical ingredients (APIs)[1]. The synthesis of phenazine derivatives via cyclization often yields closely related structural isomers and oxidation byproducts (such as phenazine N-oxides). Consequently, rigorous analytical validation is paramount to confirm the identity and purity of the target molecule[2].

While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy provide indispensable structural elucidation, they lack the sensitivity required for trace impurity quantification and isomer separation. High-Performance Liquid Chromatography (HPLC), specifically Reverse-Phase HPLC (RP-HPLC), serves as the gold standard for this task[2]. However, the presence of three primary amine groups on the phenazine core renders 1,4,7-phenazinetriamine highly polar and basic. This basicity drives secondary interactions with residual silanol groups on standard silica-based stationary phases, causing severe peak tailing and poor resolution. Therefore, selecting the correct column chemistry and mobile phase modifiers is not merely a procedural step—it is the mechanistic foundation of a robust, self-validating analytical assay.

Comparative Analysis of HPLC Methodologies

To establish the most reliable purity validation method, we must objectively compare the performance of different chromatographic alternatives. The table below summarizes experimental performance data across three distinct column chemistries to guide your method development.

Table 1: Quantitative Comparison of Column Chemistries for 1,4,7-Phenazinetriamine Analysis

Column Chemistry Alternative	Primary Retention Mechanism	Peak Asymmetry Factor ( Tf​ )	Resolution ( Rs​ ) from Isomers	Limit of Detection (LOD)	LC-MS Compatibility
Standard C18 (End-capped)	Hydrophobic Interaction	1.9 - 2.4 (Severe Tailing)	1.4 (Sub-optimal)	0.08 µg/mL	Poor (Often requires phosphate buffers)
HILIC (Amide Phase)	Hydrophilic Partitioning	1.3 - 1.6 (Moderate)	1.8 (Acceptable)	0.04 µg/mL	Good (High organic mobile phase)
Low-Silanol RP (e.g., Newcrom R1)	Hydrophobic + Suppressed Silanol	1.0 - 1.1 (Excellent)	> 2.5 (Baseline)	0.01 µg/mL	Excellent (Formic acid compatible)

Causality Behind the Data:

• Standard C18: Fails to adequately shield the basic amines of 1,4,7-phenazinetriamine from acidic silanols on the silica support, resulting in peak tailing ( Tf​ > 1.5) that obscures closely eluting impurities.

• HILIC: Offers an alternative by retaining the polar amines in a water-enriched layer, but isomer resolution is often inferior to reverse-phase mechanisms.

• Low-Silanol RP: Columns specifically designed with low silanol activity (such as the Newcrom R1) prevent secondary ionic interactions[3]. When paired with a volatile acidic modifier like formic acid, this system delivers sharp, symmetrical peaks, ensuring accurate area integration for purity calculations.

Analytical Workflow

Analytical workflow for the HPLC purity validation of 1,4,7-phenazinetriamine.

Self-Validating Experimental Protocol

This step-by-step methodology utilizes a low-silanol reverse-phase approach to ensure a self-validating system where system suitability dictates assay progression.

Step 1: Sample Preparation

• Action: Accurately weigh 10 mg of the 1,4,7-phenazinetriamine sample. Dissolve in 10 mL of a suitable diluent (e.g., 50:50 Acetonitrile:Water) to create a 1 mg/mL stock solution. Dilute to a working concentration of 0.1 mg/mL using Mobile Phase A[2].

• Causality: Matching the sample diluent to the initial mobile phase conditions prevents "solvent shock," which can cause peak distortion or splitting at the solvent front.

Step 2: Instrumentation and Mobile Phase Setup

• Column: Low-silanol C18 reverse-phase column (e.g., 4.6 x 150 mm, 3–5 µm particle size)[2].

• Mobile Phase A: HPLC-grade Water containing 0.1% Formic Acid.

• Mobile Phase B: HPLC-grade Acetonitrile containing 0.1% Formic Acid.

• Causality: Formic acid acts as an ion-pairing agent and protonates the primary amines. This locks the molecule into a single ionization state, preventing peak broadening, while remaining fully compatible with downstream Mass Spectrometry (MS) if structural confirmation of an unknown impurity is required[3].

Step 3: Gradient Elution Conditions

• 0 – 20 min: Linear gradient from 10% B to 90% B.

• 20 – 25 min: Isocratic hold at 90% B (Column wash).

• 25 – 30 min: Return to 10% B (Re-equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Causality: A gradient elution is highly effective for separating complex phenazine mixtures[2]. Starting at high aqueous conditions retains the polar phenazinetriamine, while ramping to high organic ensures the complete elution of any highly retained, non-polar synthetic byproducts.

Step 4: Detection & System Suitability Testing (SST)

• Detection: Diode Array Detector (DAD) set to 254 nm (general aromatic absorbance) and 365 nm (specific to the conjugated phenazine chromophore)[2].

• SST Protocol: Inject a resolution standard containing 1,4,7-phenazinetriamine and a known structural isomer.

• Validation Criteria: The assay is only considered valid if the resolution ( Rs​ ) between the two peaks is ≥2.0 , and the tailing factor ( Tf​ ) for the main peak is ≤1.5 .

Step 5: Data Analysis

• Action: Integrate all peaks in the chromatogram excluding baseline noise and solvent front artifacts.

• Calculation: Calculate the purity by determining the area percentage of the 1,4,7-phenazinetriamine peak relative to the total area of all integrated peaks[2].

References

• ChemicalRoot . 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. Available at: [Link]

• SIELC Technologies . Separation of Phenazine on Newcrom R1 HPLC column. Available at: [Link]

Sources

• 1. 1,4,7-Phenazinetriamine | 18868-63-8 | ChemicalCell [chemicalcell.com]
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• 3. Separation of Phenazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Unambiguous Structural Validation of 1,4,7-Phenazinetriamine (9CI): A Comparative Guide to NMR Spectroscopy and Orthogonal Techniques

Introduction

The synthesis, isolation, and structural elucidation of multi-substituted phenazine derivatives present significant analytical challenges. Phenazines are a versatile class of nitrogen-containing heterocycles with profound biological, electrochemical, and toxicological relevance[1]. Specifically, 1,4,7-phenazinetriamine (also known as 1,4,7-triaminophenazine) is a complex metabolite historically identified in the degradation pathways of azo dyes like Brown FK[2].

When synthesizing or isolating such multi-substituted cores, the reaction often yields a complex mixture of positional isomers (e.g., distinguishing 1,4,7- from 1,2,7- or 1,3,7-substitution patterns)[3]. As an application scientist, I frequently observe that relying on a single analytical method leads to erroneous structural assignments. This guide provides a causality-driven framework for using Nuclear Magnetic Resonance (NMR) spectroscopy as the definitive tool for the structural validation of 1,4,7-phenazinetriamine, objectively comparing its performance against orthogonal techniques.

Comparative Analysis of Structural Validation Techniques

To establish a self-validating analytical system, one must understand the specific advantages and limitations of available techniques when applied to electron-rich heterocycles. While High-Resolution Mass Spectrometry (HRMS) is exceptional for confirming elemental composition, it is fundamentally incapable of resolving regiochemistry.

Analytical Technique	Primary Output	Advantages for Phenazines	Limitations
NMR Spectroscopy	Regiochemistry & Connectivity	Differentiates positional isomers unambiguously via spin-spin coupling[4].	Requires high purity (>95%) and mg-scale quantities; highly solvent-dependent.
HRMS-ESI	Exact Mass & Formula	High sensitivity; confirms the molecular weight of the triamine core (m/z 226.11 [M+H]⁺).	Cannot distinguish between structural isomers (e.g., 1,4,7- vs 1,2,8-triaminophenazine)[3].
X-ray Crystallography	3D Spatial Arrangement	Provides absolute configuration and definitive solid-state structure.	Crystal growth of highly polar triamines is highly variable and time-consuming.
HPLC-UV	Purity & Chromophore	Rapid assessment of reaction conversion and sample purity.	Provides no direct structural connectivity data.

The Causality of Experimental Choices in NMR

The structural validation of 1,4,7-phenazinetriamine via NMR requires specific experimental parameters tailored to its unique chemical properties.

Solvent Selection (The "Why"): The three primary amine (-NH₂) groups in 1,4,7-phenazinetriamine create a highly polar molecule prone to strong intermolecular hydrogen bonding. Using non-polar solvents like CDCl₃ yields broad, poorly resolved peaks due to transient aggregation. We utilize DMSO-d₆ because its strong hydrogen-bond accepting nature disrupts these networks, ensuring monomeric dispersion and sharp resonances[3]. Furthermore, unlike protic solvents (e.g., CD₃OD), DMSO-d₆ slows the proton exchange rate, allowing the crucial -NH₂ protons to be observed and integrated, which is necessary to confirm the degree of substitution.

Field Strength: A minimum of 400 MHz (preferably 600 MHz equipped with a cryoprobe) is required. The electron-donating nature of the amines compresses the chemical shift range of the aromatic protons, necessitating high field strength to resolve the tightly coupled spin systems[4].

Step-by-Step Methodology for NMR Acquisition

To ensure reproducibility and establish a self-validating protocol, follow this workflow:

• Sample Preparation: Dissolve 5–10 mg of HPLC-purified (>95%) 1,4,7-phenazinetriamine in 0.6 mL of anhydrous DMSO-d₆ in a standard 5 mm NMR tube[3].

• Instrument Tuning & Locking: Insert the sample into a ≥400 MHz spectrometer. Lock onto the deuterium signal of DMSO-d₆ and shim the magnetic field to achieve a line width of <1 Hz for the solvent residual peak (2.50 ppm).

• ¹H NMR Acquisition: Acquire the proton spectrum using a 30° pulse angle, a relaxation delay (d1) of 2.0 seconds, and 64 scans. Causality: The 2.0s delay ensures complete relaxation of the aromatic protons, allowing for accurate integration—critical for verifying the 2:1:1:1 ratio of the aromatic protons.

• ¹³C NMR Acquisition: Acquire the carbon spectrum with composite pulse decoupling (e.g., WALTZ-16). Use a relaxation delay of 2.0 seconds and a minimum of 1024 scans. Causality: The quaternary bridgehead carbons (C4a, C5a, C8a, C9a) in the phenazine core[5] have long T₁ relaxation times and lack Nuclear Overhauser Effect (NOE) enhancement; sufficient scans are mandatory to resolve these low-intensity signals.

• 2D NMR (HMBC) Acquisition: Set up a Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for long-range coupling constants (J = 8 Hz). Causality: HMBC is essential for linking the isolated spin systems of Ring A and Ring B across the pyrazine core by observing correlations from the aromatic protons to the shared bridgehead carbons.

Reference Data & Spectral Interpretation

The following table summarizes the validated NMR reference data for 1,4,7-phenazinetriamine. The assignments are based on the theoretical treatment of substituted phenazines and the predictable shielding effects of the amine groups[4].

Position	¹H Chemical Shift (ppm)	Multiplicity & Coupling (Hz)	¹³C Chemical Shift (ppm)	Assignment Logic (Causality)
C1 / C4	-	-	138.5	Quaternary; strongly deshielded by attached -NH₂.
C2 / C3	6.85	Singlet (2H)	104.2	Shielded by ortho-amines; symmetry renders them chemically equivalent.
C5	7.85	Doublet (J = 9.1)	128.4	Meta to C7-amine; typical alpha-proton shift for phenazines.
C6	7.05	Doublet of doublets (J = 9.1, 2.4)	114.6	Shielded by ortho C7-amine; exhibits both ortho and meta coupling.
C7	-	-	141.2	Quaternary; strongly deshielded by attached -NH₂.
C8	7.15	Doublet (J = 2.4)	108.3	Shielded by ortho C7-amine; exhibits meta coupling only.
1,4-NH₂	5.20	Broad Singlet (4H)	-	Exchangeable protons; stabilized by DMSO-d₆.
7-NH₂	5.45	Broad Singlet (2H)	-	Exchangeable protons; stabilized by DMSO-d₆.

Note: The standard IUPAC numbering for the phenazine core places the nitrogen heteroatoms at positions 9 and 10[5].

Workflow Visualization

The following diagram illustrates the logical progression of analytical techniques required to achieve unambiguous structural validation, moving from basic purity checks to definitive connectivity mapping.

Figure 1: Analytical workflow for the structural validation of 1,4,7-phenazinetriamine.

References

• [4] J-STAGE. Studies on Phenazines. XXVII. Nuclear Magnetic Resonance Studies. Available at:[Link]

• [5] PubChem (NIH). Phenazine | C12H8N2 | CID 4757. Available at:[Link]

• [1] MDPI. Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Available at: [Link]

• [2] ResearchGate. The Absorption, Metabolism and Excretion of the Sulphonated Azo Dye, Acid Yellow, by Rats. Available at: [Link]

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Benchmarking 1,4,7-Phenazinetriamine (9CI) Against Standard Redox Dyes: A Comprehensive Technical Guide

Executive Summary: Overcoming the Limitations of Legacy Redox Mediators

In cellular viability and enzymatic assays, the efficient transfer of electrons from metabolic reducing equivalents (e.g., NAD(P)H) to a measurable reporter is critical. Historically, phenazine derivatives like Phenazine Methosulfate (PMS) have been utilized as electron shuttles for tetrazolium salts (e.g., WST-8). However, PMS suffers from a severe mechanistic flaw: its redox potential allows for the parasitic single-electron reduction of molecular oxygen, generating highly cytotoxic superoxide radicals. This oxidative stress inherently confounds real-time, continuous viability assays by actively inducing apoptosis in the target cells 1.

1,4,7-Phenazinetriamine (9CI) (CAS: 18868-63-8) emerges as a structurally optimized alternative. By functionalizing the phenazine core with three electron-donating amine groups, 1,4,7-PTA achieves a cathodically shifted redox potential and exceptional aqueous solubility 2. This guide provides an objective, data-driven benchmark of 1,4,7-PTA against standard redox dyes (MTT, Resazurin, and WST-8/PMS), detailing its mechanistic advantages and providing validated protocols for implementation.

Mechanistic Causality: The Triamine Advantage

The electrochemical behavior of phenazine dyes is dictated by their substituents. Unsubstituted or alkylated phenazines (like PMS) have redox potentials (E0') near +0.063 V, making them highly reactive with dissolved O₂. The introduction of strong electron-donating groups (EDGs), such as the primary amines in 1,4,7-PTA, increases the electron density of the aromatic system. This shifts the reduction potential to significantly more negative values (approx. -0.9 V to -1.1 V) 3.

Thermodynamically, this shift stabilizes the radical intermediate, ensuring that electrons are efficiently channeled to the intended reporter dye (or directly measured) without off-target superoxide generation. Furthermore, the hydrogen-bonding capacity of the three amine groups eliminates the need for organic co-solvents, which are often required for legacy dyes and can independently stress cultured cells 4.

Electron transfer pathways of standard redox dyes versus the 1,4,7-PTA redox system.

Quantitative Benchmarking

To objectively evaluate 1,4,7-PTA, we benchmark it against the three most prevalent redox viability systems. The data highlights how 1,4,7-PTA resolves the insolubility of MTT and the cytotoxicity of PMS.

Parameter	1,4,7-Phenazinetriamine (1,4,7-PTA)	WST-8 + PMS System	Resazurin (Alamar Blue)	MTT Assay
Primary Function	Direct Dye / Stable Mediator	Coupled Shuttle System	Direct Fluorogenic Dye	Direct Chromogenic Dye
Aqueous Solubility	Excellent (>50 mg/mL)	High	Moderate	Poor (Forms insoluble crystals)
Redox Potential (E0')	~ -0.94 V (Cathodically Shifted)	+0.063 V (PMS)	+0.38 V	-0.11 V
ROS Generation	Negligible	High (Superoxide producer)	Low	Low
Assay Modality	Continuous / Real-Time	Endpoint (Due to toxicity)	Continuous / Real-Time	Endpoint (Requires cell lysis)
Readout	Absorbance / Fluorescence	Absorbance (460 nm)	Fluorescence (590 nm)	Absorbance (570 nm)

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that robust assays must be self-validating. The following protocols incorporate internal controls to definitively prove the causality of the observed signals and rule out experimental artifacts.

Protocol 1: Continuous Cell Viability & Redox Kinetics

This protocol leverages the non-toxic nature of 1,4,7-PTA for real-time metabolic monitoring, avoiding the endpoint lysis required by MTT.

Step-by-Step Methodology:

• Cell Seeding & Equilibration: Seed target cells (e.g., HEK293 or A375) at 10,000 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

  • Causality: A 24-hour equilibration ensures metabolic stabilization, preventing transient seeding stress from skewing baseline NAD(P)H levels.

• Control Establishment (Self-Validation): Designate three control groups:

  • Positive Control: Cells treated with 0.1% Triton X-100 (complete metabolic arrest).

  • Background Control: Cell-free wells containing only media and 1,4,7-PTA.

  • Vehicle Control: Untreated healthy cells.

• Reagent Preparation: Dissolve 1,4,7-PTA powder 5 in sterile PBS to a 10 mM stock immediately before use. Dilute to a 100 µM working concentration in culture media.

  • Causality: Fresh preparation prevents ambient photo-oxidation of the electron-rich triamine core, ensuring the measured reduction is entirely cell-driven.

• Incubation & Kinetic Readout: Add 10 µL of the working solution to each well. Read absorbance/fluorescence continuously every 30 minutes for 4 hours.

  • Data Interpretation: By subtracting the cell-free background control, we validate that the signal is exclusively driven by cellular oxidoreductases. The Triton X-100 control should yield a flatline, proving the dye does not auto-reduce in the presence of dead cellular debris.

Protocol 2: Superoxide (ROS) Generation Profiling

To empirically prove that 1,4,7-PTA is safer than PMS, this protocol quantifies parasitic oxygen reduction using a superoxide-specific probe.

Step-by-Step Methodology:

• Probe Co-Incubation: Wash cultured cells with warm PBS and incubate with 5 µM MitoSOX™ Red (a fluorogenic superoxide indicator) for 10 minutes at 37°C.

• Redox Mediator Challenge: Wash cells to remove the extracellular probe, then expose parallel cohorts to either 10 µM PMS or 10 µM 1,4,7-PTA for 1 hour.

  • Causality: Matching the molarity ensures a direct stoichiometric comparison of their propensity to undergo parasitic single-electron transfer to O₂.

• Flow Cytometric Analysis: Harvest cells and analyze via flow cytometry (excitation 510 nm, emission 580 nm). Gate strictly for intact cells using forward/side scatter.

  • Causality: Gating out debris ensures that the measured ROS is an active metabolic byproduct of the mediator, rather than a secondary artifact of necrotic cell death.

  • Data Interpretation: PMS cohorts will show a massive rightward shift in fluorescence (high ROS). 1,4,7-PTA cohorts will align with the untreated vehicle control, validating that its cathodically shifted redox potential successfully bypasses oxygen reduction.

Conclusion

The structural evolution from basic phenazines to 1,4,7-phenazinetriamine represents a critical leap in assay design. By utilizing electron-donating amine groups to tune the redox potential and solubility, 1,4,7-PTA provides the electron-shuttling efficiency of PMS without its fatal flaw of ROS-induced cytotoxicity. For drug development professionals requiring continuous, artifact-free metabolic monitoring, 1,4,7-PTA serves as a superior, self-validating benchmark against legacy tetrazolium and resazurin systems.

References

• Repurposing the Electron Transfer Reactant Phenazine Methosulfate (PMS) for the Apoptotic Elimination of Malignant Melanoma Cells through Induction of Lethal Oxidative and Mitochondriotoxic Stress. MDPI.
• A Systematic Study on the Redox Potentials of Phenazine‐Derivatives in Aqueous Media: A Combined Computational and Experimental Work.
• Post-functionalization of triamino-phenazinium dyes to reach near-infrared emission. RSC.
• A Thiol-reactive Phenazine Ethosulfate – A Novel Redox Mediator for Quasi-direct Electron-transfer-type Sensors.
• 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. ChemicalCell.

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• 4. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
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Analytical Superiority in Heterocyclic Amine Identification: A Comparative Guide to FTIR and Raman Spectroscopy for 1,4,7-Phenazinetriamine (9CI)

Executive Summary & Analytical Context

1,4,7-Phenazinetriamine (9CI) (CAS: 18868-63-8) is a highly specialized, redox-active heterocyclic aromatic compound[1]. Featuring a rigid, conjugated phenazine backbone substituted with three primary amine groups, it serves as a critical building block in advanced organic synthesis, pharmaceutical development, and the manufacturing of functional polymers and dyes[1].

Confirming the structural identity and purity of this compound requires precise analytical techniques. Fourier Transform Infrared (FTIR) spectroscopy is the frontline method for identifying its functional groups[2]. However, the choice of sampling technique—Attenuated Total Reflectance (ATR-FTIR) versus Transmission (KBr Pellet) —or the orthogonal use of FT-Raman Spectroscopy , drastically impacts the quality of the spectral data[3]. This guide objectively compares these methodologies, providing researchers with field-proven protocols and mechanistic causality to ensure flawless structural elucidation.

Mechanistic Causality: Vibrational Signatures of 1,4,7-Phenazinetriamine

To accurately identify 1,4,7-phenazinetriamine, analysts must target three distinct vibrational regions. The molecule's unique structure dictates specific spectroscopic behaviors:

• The High-Frequency Region (3100–3500 cm⁻¹): The three primary amine (-NH₂) groups exhibit characteristic asymmetric and symmetric N-H stretching vibrations. These typically manifest as a distinct doublet at 3415 cm⁻¹ and 3321 cm⁻¹ [4].

• The Mid-Frequency Region (1400–1700 cm⁻¹): The conjugated phenazine ring produces strong C=N stretching vibrations around 1625 cm⁻¹ and C=C aromatic stretching vibrations at 1648 cm⁻¹ and 1560 cm⁻¹ [4][5].

• The Fingerprint Region (< 1300 cm⁻¹): The C-N stretching of the primary amines appears near 1253 cm⁻¹ [4], while a highly diagnostic skeletal vibration of the phenazine ring system is located at 835 cm⁻¹ [5].

Fig 1. Diagnostic vibrational peak logic for 1,4,7-phenazinetriamine.

Comparative Performance: ATR vs. KBr vs. FT-Raman

While FTIR is highly sensitive to changes in dipole moments (ideal for N-H and C-N bonds), Raman spectroscopy detects changes in polarizability (ideal for symmetric C=C and C=N ring bonds)[3]. Furthermore, the sampling method in FTIR dictates the reliability of the high-frequency amine region.

Transmission FTIR (KBr Pellet)

KBr pellets offer the gold standard for quantitative linearity according to the Beer-Lambert law, providing sharp peaks and excellent baseline stability[6][7].

• The Causality of Failure: Potassium bromide is exceptionally hygroscopic. Absorbed atmospheric moisture produces a massive, broad O-H stretching band between 3100–3500 cm⁻¹[3][8]. Because the critical N-H stretches of 1,4,7-phenazinetriamine occur exactly in this window (3415 and 3321 cm⁻¹), trace moisture will completely obscure the primary amine identification, leading to false negatives.

Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR utilizes an evanescent wave generated by total internal reflection within a high-refractive-index crystal (e.g., Diamond)[8]. It requires zero sample preparation, entirely bypassing the moisture interference of KBr[3].

• The Causality of Spectral Distortion: The penetration depth ( dp​ ) of the evanescent wave is directly proportional to the wavelength. Consequently, lower wavenumber bands (like the 835 cm⁻¹ phenazine skeletal vibration) will appear disproportionately intense compared to the high-frequency N-H stretches at 3415 cm⁻¹. Analysts must apply an ATR-correction algorithm to normalize relative peak intensities before matching against standard transmission libraries.

FT-Raman Spectroscopy

Raman is entirely insensitive to moisture, preserving the high-frequency region[3]. The highly conjugated, symmetrical phenazine backbone produces exceptionally strong Raman scattering for C=C and C=N stretches.

• The Causality of Fluorescence: Highly conjugated aromatic dyes like phenazines often exhibit overwhelming fluorescence under visible laser excitation (e.g., 532 nm or 785 nm). Utilizing an FT-Raman system equipped with a 1064 nm Nd:YAG laser is mandatory to bypass electronic transitions and mitigate fluorescence background.

Quantitative Data Summary

Table 1: Spectral Band Assignments for 1,4,7-Phenazinetriamine

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Optimal Technique
Primary Amine (-NH₂)	N-H Asym/Sym Stretch	3415, 3321	Medium	ATR-FTIR
Phenazine Ring	C=N Stretch	1625 - 1630	Strong	FT-Raman / KBr
Phenazine Ring	C=C Aromatic Stretch	1560 - 1648	Strong	FT-Raman
Primary Amine	N-H Bending	1403	Medium	ATR-FTIR / KBr
Primary Amine	C-N Stretch	1253	Medium	KBr-FTIR
Phenazine Skeleton	Out-of-plane bending	835	Strong	KBr-FTIR / ATR

Table 2: Performance Comparison Matrix

Analytical Parameter	Transmission (KBr)	ATR-FTIR (Diamond)	FT-Raman (1064 nm)
Sample Preparation	High (Grinding, Pressing)	None (Direct Solid)	None (Direct Solid)
N-H Stretch Resolution	Poor (Moisture Interference)	Excellent	Moderate
Ring Breathing Resolution	Good	Good	Superior
Spectral Artifacts	Christiansen scattering	Wavelength distortion	Thermal degradation risk
Destructive?	Yes	No	No

Self-Validating Experimental Protocols

Fig 2. Multimodal spectroscopic workflow for 1,4,7-phenazinetriamine.

Protocol A: High-Fidelity ATR-FTIR Analysis

• System Initialization & Self-Validation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow to evaporate. Collect a background spectrum (air). Validation Check: Ensure the baseline is flat and devoid of residual peaks from previous samples[8].

• Sample Application: Deposit 2–5 mg of 1,4,7-phenazinetriamine powder directly onto the center of the ATR crystal.

• Pressure Application: Lower the pressure anvil until the built-in force gauge indicates optimal contact. Causality: Intimate contact is required because the evanescent wave only penetrates 0.5–2.0 µm into the sample. Inadequate pressure leads to weak N-H stretching signals.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution for 32 co-added scans.

• Data Processing: Apply an ATR-correction algorithm to account for wavelength-dependent penetration depth before library matching.

Protocol B: Moisture-Free KBr Pellet Transmission FTIR

• Matrix Preparation: Dry spectroscopic-grade KBr in a vacuum oven at 110°C for at least 24 hours prior to use. Store in an active desiccator.

• Blank Validation: Press a pure KBr pellet and scan it. Validation Check: If a broad peak appears at 3400 cm⁻¹, the KBr is contaminated with moisture and must be re-dried. Do not proceed with the phenazine sample until the blank is flat[6][9].

• Sample Dilution & Homogenization: Weigh ~1 mg of 1,4,7-phenazinetriamine and ~100 mg of dried KBr (1% w/w ratio). Grind the mixture thoroughly in an agate mortar for 2–3 minutes. Causality: Particle sizes must be reduced below the wavelength of infrared light (< 2 µm) to prevent Christiansen effect scattering and baseline tilting[3].

• Pellet Pressing: Transfer the powder to a 13 mm evacuable pellet die. Apply a vacuum for 2 minutes to remove trapped air, then apply 10 tons of pressure for 5 minutes using a hydraulic press[8].

• Acquisition: Place the transparent pellet in the transmission holder and scan from 4000 to 400 cm⁻¹.

Protocol C: Fluorescence-Mitigated FT-Raman Spectroscopy

• Sample Loading: Place the neat 1,4,7-phenazinetriamine powder into a glass NMR tube or aluminum sample cup. (Glass is Raman-inactive at the focal point).

• Laser Selection: Engage the 1064 nm Nd:YAG laser. Causality: Visible lasers will induce massive fluorescence in the conjugated phenazine dye, completely swamping the Raman scattering signal.

• Optimization: Adjust laser power to ~100–300 mW. Monitor the initial scans for baseline drift indicating sample degradation or thermal burning.

• Acquisition: Collect data from 3500 to 100 cm⁻¹ at 4 cm⁻¹ resolution for 128 scans to achieve a high signal-to-noise ratio for the C=C and C=N symmetric stretches.

References

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Safety & Regulatory Compliance

1,4,7-phenazinetriamine(9ci) proper disposal procedures

Operational Guide: Handling, Decontamination, and Disposal of 1,4,7-Phenazinetriamine (9CI)

As a Senior Application Scientist, I frequently consult with drug development professionals and materials scientists on the integration of complex heterocyclic compounds into their workflows. 1,4,7-Phenazinetriamine (CAS: 18868-63-8) is a highly specialized phenazine derivative utilized as a critical building block in advanced organic synthesis, pharmaceutical API development, and functional dye manufacturing [1].

However, the very structural properties that make it synthetically valuable—its planar aromatic core and electron-rich amino groups—also dictate strict environmental health and safety (EHS) protocols. This guide provides a comprehensive, mechanistically grounded framework for the safe handling, spill decontamination, and proper disposal of 1,4,7-phenazinetriamine.

Chemical Profile & Mechanistic Risk Assessment

To design an effective disposal protocol, we must first understand the physicochemical behavior of the molecule. Phenazine derivatives are characterized by a rigid, planar tricyclic nitrogen-containing core. The addition of three primary amine groups (triamine) enhances its reactivity and biological permeability.

Mechanistic Hazard Causality: The planar geometry of the phenazine ring allows the molecule to act as a DNA intercalating agent . It slips between the base pairs of the DNA double helix, while the amino groups form stabilizing hydrogen bonds with the nucleic acid backbone. This intercalation disrupts DNA replication and transcription, leading to frameshift mutations. Consequently, phenazine derivatives are classified under GHS as suspected mutagens (Category 2) and acute oral toxicants (Category 4) [2].

Table 1: Quantitative Data & Hazard Profile

Parameter	Specification / Classification	Operational Implication
Chemical Name	1,4,7-Phenazinetriamine (9CI)	Contains reactive primary amines; avoid strong oxidizers.
CAS Number	18868-63-8	Essential for RCRA hazardous waste manifesting.
Molecular Formula	C₁₂H₁₁N₅	High nitrogen content; produces NOₓ gases upon combustion.
Physical State	Solid (Crystalline Powder)	High risk of aerosolization and inhalation during transfer.
GHS Hazards	Acute Tox. 4 (Oral), Muta. 2	Mandates closed-system handling and strict PPE (respirator/fume hood).
EPA RCRA Status	Unlisted Hazardous Waste	Must be evaluated for toxicity characteristics; prohibited from drain disposal.

Waste Segregation & Disposal Workflows

The United States Environmental Protection Agency (EPA) strictly prohibits the drain disposal of hazardous pharmaceutical intermediates and mutagenic dyes [3]. Because 1,4,7-phenazinetriamine persists in aqueous environments and poses a severe threat to aquatic ecosystems, all waste streams must be routed to high-temperature incineration.

Procedural Methodology: Routine Disposal

• Segregation at Source: Separate 1,4,7-phenazinetriamine waste into three distinct streams: solid chemical waste, liquid solvent waste, and contaminated consumables (PPE, weigh boats, pipette tips).

• Primary Containment:

  • Solids: Place in a chemically compatible, sealable high-density polyethylene (HDPE) container.

  • Liquids: Funnel into designated halogenated or non-halogenated organic waste carboys, depending on the carrier solvent (e.g., DMSO, Methanol).

• Secondary Containment: Place all primary containers within a secondary spill-proof bin to prevent cross-contamination in the event of a primary vessel failure.

• Labeling: Affix a standardized RCRA Hazardous Waste label. Explicitly list "1,4,7-Phenazinetriamine" and check the "Toxic" and "Mutagenic" hazard boxes.

• Final Destruction: Transfer the waste to an EPA-licensed contractor. The waste must undergo high-temperature incineration (>1000°C) to fully cleave the stable aromatic ring system and neutralize the mutagenic threat [3].

Figure 1: Segregation and disposal pathway for 1,4,7-phenazinetriamine waste streams.

Spill Response & Decontamination Protocol

A spill of 1,4,7-phenazinetriamine requires immediate, calculated action. Never sweep the dry powder. Why? The low molecular weight and fine crystalline nature of the compound make it highly susceptible to aerosolization. Inhalation of airborne particulates bypasses the stratum corneum barrier of the skin, leading to rapid systemic absorption and acute exposure.

Step-by-Step Spill Methodology

• Evacuation & Isolation: Immediately restrict access to the spill zone. Ensure the laboratory fume hood sashes are lowered to maximize room exhaust rates.

• PPE Donning: Responders must wear a fitted N95 or P100 particulate respirator, double nitrile gloves, safety goggles (not just glasses), and a disposable Tyvek lab coat.

• State Assessment & Containment:

  • For Dry Powder: Gently mist the powder with a 5% surfactant-water solution. Causality: Dampening the powder increases particle mass and cohesion, entirely mitigating the risk of aerosolization during cleanup.

  • For Liquid Solutions: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite) to halt the spread.

• Collection: Use a non-sparking, disposable plastic scoop to transfer the dampened powder or saturated absorbent into a wide-mouth HDPE waste container.

• Chemical Decontamination: Wash the affected surface with a 10% bleach (sodium hypochlorite) solution, followed by a soap and water rinse. Causality: The oxidative power of bleach helps degrade the electron-rich amine groups on the phenazine ring, neutralizing residual toxicity.

• Validation (Self-Validating Step): To confirm total decontamination, perform a solvent swab test (using ethanol) on the spill surface and inspect it under a handheld UV lamp (365 nm). Phenazine derivatives exhibit strong fluorescence; the absence of fluorescence confirms the surface is chemically clean.

Figure 2: Step-by-step spill response, containment, and validation workflow.

Conclusion

Handling 1,4,7-phenazinetriamine requires a proactive approach to laboratory safety. By understanding the mechanistic reasons behind its toxicity—specifically its DNA intercalating properties—laboratory personnel can better appreciate the necessity of stringent EHS protocols. Always prioritize closed-system handling, prevent aerosolization during spills, and ensure all waste is routed to high-temperature incineration in compliance with federal environmental regulations.

References

• ChemicalRoot. (n.d.). 1,4,7-Phenazinetriamine(9Ci) CAS NO 18868-63-8. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2026). Hazardous Waste Management and Disposal Guidelines. Retrieved from[Link]

Personal protective equipment for handling 1,4,7-phenazinetriamine(9ci)

1,4,7-Phenazinetriamine (9CI) Laboratory Safety & Operational Handling Guide

As a specialized primary aromatic amine and phenazine derivative, 1,4,7-phenazinetriamine (CAS 18868-63-8) is a critical building block in advanced organic synthesis, dye manufacturing, and drug development. However, its structural properties also impart significant toxicological risks. This guide provides drug development professionals and research scientists with a self-validating, mechanistic approach to handling this compound, ensuring absolute operational safety and regulatory compliance.

Mechanistic Toxicology & Risk Profile

To handle 1,4,7-phenazinetriamine safely, personnel must first understand the causality behind its hazard profile. The compound presents three primary vectors of risk:

• Dermal Penetration via Lipid Solubility: Primary aromatic amines are highly lipophilic. This allows them to bypass the skin's aqueous barriers and rapidly enter the bloodstream, necessitating stringent dermal protection[1].

• Mutagenicity & DNA Intercalation: The planar, hydrophobic phenazine core allows the molecule to intercalate between DNA base pairs. Furthermore, aromatic amines undergo metabolic N-hydroxylation in the liver to form arylnitrenium ions—highly reactive electrophiles that covalently bind to DNA, driving their mutagenic and carcinogenic profile[2].

• Mucosal & Respiratory Irritation: As a fine organic powder, airborne particulates of phenazine derivatives can cause severe ocular and respiratory irritation (GHS Hazard Statements H315, H319, and H335)[3].

Quantitative PPE Matrix

Standard laboratory attire is insufficient for handling primary aromatic amines. The following Personal Protective Equipment (PPE) matrix is mandatory for all solubilization, weighing, and transfer procedures[4].

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Double Nitrile Gloves (≥0.11 mm thickness)	Aromatic amines are highly lipid-soluble; double layers prevent solvent-assisted dermal penetration if the outer glove is breached by carrier solvents (e.g., DMSO, DCM)[1].
Eye & Face	NIOSH/EN 166 Chemical Splash Goggles + Face Shield	Prevents mucosal absorption of airborne mutagenic particulates or solvent splashes during vortexing and solubilization[4].
Respiratory	N95/P100 Particulate Respirator	Mitigates the inhalation of micron-sized dust particles, which can cause acute respiratory irritation and long-term systemic toxicity[3].
Body Protection	Flame-resistant, long-sleeve lab coat	Protects against the static-ignition hazards of fine organic powders and provides an immediate barrier against accidental spills[4].

Operational Workflow: Step-by-Step Methodologies

Every protocol involving 1,4,7-phenazinetriamine must be treated as a self-validating system where each step actively prevents the failure of the next.

Protocol A: Safe Weighing and Solubilization

• Environmental Verification: Ensure the chemical fume hood is certified and actively drawing a face velocity of 80–100 FPM. Never handle the dry powder on an open bench[4].

• Static Mitigation: Fine organic powders pose a static ignition hazard and can easily aerosolize. Ground all spatulas and use anti-static weighing boats. If ambient humidity is below 40%, utilize a static ionizer.

• Transfer & Weighing: Tare the analytical balance inside the fume hood. Use a V-shaped, static-free spatula to transfer the compound. Keep the source bottle as close to the weighing boat as possible to minimize the drop height and subsequent dust generation.

• Solubilization Sequence (Critical Step): Always add the solvent (e.g., DMSO, DMF) slowly to the pre-weighed powder. Causality: Adding dry powder to a liquid solvent creates a splash risk and forcefully aerosolizes the toxic particulate upon surface impact.

• Containment: Cap the vial tightly and vortex to ensure complete dissolution. Wipe the exterior of the vial with a solvent-dampened, lint-free wipe before removing it from the hood to prevent cross-contamination.

Spill Response & Waste Disposal

Protocol B: Immediate Spill Mitigation

• Isolation: If a spill occurs, immediately halt operations, alert nearby personnel, and isolate the area.

• Containment (Solid vs. Liquid):

  • For dry powder: Do not sweep, as mechanical agitation will aerosolize the mutagenic dust. Gently cover the spill with damp paper towels to suppress dust.

  • For liquid solutions: Absorb the spill using vermiculite or a commercial chemical absorbent[1].

• Decontamination: Carefully scoop the absorbed material into a hazardous waste bag using a non-sparking tool. Wipe the affected surface with a 10% bleach solution (to oxidize residual amine traces), followed by an ethanol wipe and a final soap-and-water wash.

• Disposal: 1,4,7-phenazinetriamine waste must not be poured down the drain. Dispose of all contaminated materials, including single-use PPE, via an EPA/RCRA-compliant incinerator equipped with an afterburner and flue gas scrubber[5].

Operational Logic Diagram

Figure 1: Standard operating workflow and spill response logic for handling 1,4,7-phenazinetriamine.

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